Boc-His(1-Boc)-Osu

• CAS: 25616-02-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Structure and Application of Boc-His(1-Boc)-Osu in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

In the intricate field of synthetic peptide chemistry, the stereochemical integrity of the final product is paramount. The introduction of histidine residues presents a significant challenge due to the high propensity for racemization at the α-carbon, a phenomenon catalyzed by the imidazole side chain. This technical guide provides a comprehensive exploration of Nα,Nτ-Di-tert-butoxycarbonyl-L-histidine N-hydroxysuccinimide ester, commonly known as Boc-His(1-Boc)-Osu. We will delve into its chemical structure, the rationale behind its design, and its strategic application in solid-phase peptide synthesis (SPPS) to ensure the production of high-purity, stereochemically defined peptides.

The Challenge of Histidine Racemization in Peptide Synthesis

The unique chemical nature of the histidine side chain, specifically the imidazole ring, makes it a frequent participant in the biological activity of peptides and proteins. However, this same reactivity poses a significant hurdle during chemical synthesis. The lone pair of electrons on the π-nitrogen (N-π) of the imidazole ring can act as an intramolecular base, abstracting the proton from the α-carbon during the carboxyl group activation step of peptide coupling. This leads to the formation of a planar, achiral enolate intermediate. Subsequent reprotonation can occur from either face, resulting in a mixture of L- and D-histidine enantiomers and compromising the biological activity and therapeutic potential of the synthetic peptide.

The Structural Solution: Boc-His(1-Boc)-Osu

To mitigate the issue of racemization, a robust protection strategy for the histidine side chain is essential. Boc-His(1-Boc)-Osu is a meticulously designed derivative of L-histidine that addresses this challenge through a multi-faceted approach.

Core Structural Features

Boc-His(1-Boc)-Osu incorporates three key chemical moieties, each serving a distinct and critical purpose in peptide synthesis:

• Nα-tert-butoxycarbonyl (Boc) Group: This acid-labile protecting group safeguards the α-amino functionality of the histidine residue, preventing its participation in unwanted side reactions during peptide bond formation. It is readily removed with mild acids, such as trifluoroacetic acid (TFA), in a stepwise manner during SPPS.[1]

• Nτ-tert-butoxycarbonyl (Boc) Group: The second Boc group is strategically placed on the τ-nitrogen (the N-1 position) of the imidazole side chain. This protection is the cornerstone of the reagent's efficacy in preventing racemization. By withdrawing electron density from the imidazole ring, the Nτ-Boc group significantly reduces the basicity of the π-nitrogen, thereby suppressing its ability to abstract the α-proton.[2][3]

• N-hydroxysuccinimide (Osu) Ester: The carboxylic acid functionality of the di-Boc protected histidine is activated as an N-hydroxysuccinimide ester. The Osu group is an excellent leaving group, facilitating efficient and rapid coupling of the histidine residue to the free N-terminus of the growing peptide chain on the solid support.[4]

Caption: Chemical structure of Boc-His(1-Boc)-Osu.

Physicochemical Properties

A summary of the key physicochemical properties of Boc-His(1-Boc)-Osu is presented in the table below.

Property	Value	Source(s)
CAS Number	25616-02-8	[5][6][7]
Molecular Formula	C₂₀H₂₈N₄O₈	[5][6]
Molecular Weight	452.46 g/mol	[5]
Appearance	White to off-white solid
Solubility	DMSO (Slightly), Ethyl Acetate (Slightly)	[5]
Storage Temperature	2-8°C, sealed in dry conditions	[5]

Synthesis of Boc-His(1-Boc)-Osu

The synthesis of Boc-His(1-Boc)-Osu is a multi-step process that begins with the commercially available precursor, Nα,Nτ-Di-tert-butoxycarbonyl-L-histidine (Boc-His(Boc)-OH). The final step involves the activation of the carboxylic acid to the N-hydroxysuccinimide ester.

Synthesis Protocol: Boc-His(1-Boc)-Osu from Boc-His(Boc)-OH

This protocol outlines the esterification of Boc-His(Boc)-OH to yield the Osu-activated form.

Materials:

• Nα,Nτ-Di-tert-butoxycarbonyl-L-histidine (Boc-His(Boc)-OH)

• N-Hydroxysuccinimide (NHS)

• N,N'-Dicyclohexylcarbodiimide (DCC) or N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Anhydrous Diethyl Ether

• Saturated Sodium Bicarbonate Solution

• Brine

• Anhydrous Sodium Sulfate

Procedure:

• Dissolution: In a clean, dry round-bottom flask, dissolve Boc-His(Boc)-OH (1 equivalent) and N-Hydroxysuccinimide (1.1 equivalents) in anhydrous DCM or THF.

• Cooling: Cool the reaction mixture to 0°C in an ice bath with continuous stirring.

• Carbodiimide Addition: Slowly add a solution of DCC (1.1 equivalents) or EDC (1.1 equivalents) in the same anhydrous solvent to the cooled reaction mixture.

• Reaction: Allow the reaction to proceed at 0°C for 1 hour and then let it warm to room temperature, stirring for an additional 4-6 hours. The formation of a white precipitate (dicyclohexylurea, DCU, if DCC is used) will be observed.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up:

  • Filter off the DCU precipitate and wash it with a small amount of the reaction solvent.

  • Combine the filtrates and wash successively with saturated sodium bicarbonate solution, water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate.

• Isolation:

  • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain a crude solid.

  • Recrystallize the crude product from a suitable solvent system (e.g., DCM/diethyl ether) to yield pure Boc-His(1-Boc)-Osu.

Application in Solid-Phase Peptide Synthesis (SPPS)

Boc-His(1-Boc)-Osu is a valuable reagent for the incorporation of histidine residues in peptides synthesized via the Boc/Bzl strategy. The pre-activated nature of the Osu ester allows for direct and efficient coupling to the resin-bound peptide chain.

Comparative Performance in Racemization Suppression

The primary advantage of using Boc-His(1-Boc)-Osu is the significant reduction in racemization compared to other protected histidine derivatives. While direct quantitative comparisons for Boc-SPPS are not as abundant in recent literature as for Fmoc-SPPS, the principles of side-chain protection remain the same. Data from Fmoc-based synthesis strongly supports the efficacy of imidazole N-protection in suppressing epimerization.

Histidine Derivative (Fmoc-SPPS)	Racemization (D-isomer, %)	Key Considerations
Fmoc-His(Trt)-OH	5.8%	Trityl group on Nτ offers some steric hindrance but minimal electronic protection against racemization.
Fmoc-His(Boc)-OH	1.5%	Boc group on Nτ provides significant electronic protection, reducing the basicity of the imidazole ring.
Fmoc-His(π-Mbom)-OH	<1%	Methoxybenzyl group on the Nπ offers excellent racemization suppression.

Data compiled from various sources. Actual results may vary depending on the peptide sequence and synthesis conditions.[2]

The data clearly indicates that protection of the imidazole nitrogen with an electron-withdrawing group like Boc is highly effective in minimizing the formation of the D-isomer.

Experimental Protocol for Incorporation in Boc-SPPS

This protocol outlines the steps for a single coupling cycle using Boc-His(1-Boc)-Osu in a manual Boc-SPPS workflow.

Materials:

• Peptide-resin with a free N-terminal amine

• Boc-His(1-Boc)-Osu

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Dichloromethane (DCM), peptide synthesis grade

• Trifluoroacetic acid (TFA)

• Diisopropylethylamine (DIEA)

• Kaiser test kit

Caption: Workflow for a single coupling cycle using Boc-His(1-Boc)-Osu in Boc-SPPS.

Procedure:

• Resin Swelling: Swell the peptide-resin in DMF for at least 30 minutes in a reaction vessel.

• Coupling:

  • Dissolve Boc-His(1-Boc)-Osu (2-3 equivalents relative to the resin loading) in a minimal amount of DMF.

  • Add the dissolved Boc-His(1-Boc)-Osu to the reaction vessel containing the swollen and neutralized peptide-resin.

  • Agitate the reaction mixture at room temperature for 1-2 hours.

• Monitoring the Coupling Reaction:

  • Take a small sample of the resin beads and perform a Kaiser test.

  • A negative result (yellow beads) indicates the completion of the coupling reaction.

  • If the test is positive (blue/purple beads), the coupling step should be repeated with a fresh solution of the activated amino acid.

• Washing: After a successful coupling, wash the peptide-resin thoroughly with DMF and DCM to remove any unreacted reagents and by-products.

• Boc Deprotection:

  • Treat the peptide-resin with a solution of 50% TFA in DCM for 1-2 minutes and drain.

  • Add a fresh portion of the 50% TFA/DCM solution and agitate for 20-30 minutes to ensure complete removal of the Nα-Boc group.

• Washing: Wash the peptide-resin sequentially with DCM, isopropanol, and DMF.

• Neutralization: Neutralize the N-terminal amine with a solution of 10% DIEA in DMF.

• Final Washing: Wash the peptide-resin with DMF to prepare for the next coupling cycle.

Case Studies: Synthesis of Bioactive Peptides

The strategic use of Boc-His(1-Boc)-Osu is particularly beneficial in the synthesis of bioactive peptides where the stereochemical purity of histidine is critical for their function.

Luteinizing Hormone-Releasing Hormone (LHRH)

LHRH (pGlu-His-Trp-Ser-Tyr-Gly-Leu-Arg-Pro-Gly-NH₂) is a decapeptide hormone that plays a crucial role in reproduction. The histidine at position 2 is essential for its biological activity. The use of Boc-His(Boc)-OH (the precursor to the Osu ester) in the synthesis of LHRH analogues helps to minimize the formation of the D-His² diastereomer, ensuring a higher yield of the biologically active peptide.[2][5]

Angiotensin II

Angiotensin II (Asp-Arg-Val-Tyr-Ile-His-Pro-Phe) is an octapeptide hormone that is a potent vasoconstrictor and a key regulator of blood pressure. The histidine at position 6 is important for its receptor binding and activity. Employing Boc-His(Boc)-OH in the synthesis of Angiotensin II and its analogues is a prudent strategy to maintain the stereochemical integrity of this crucial residue, leading to a more homogeneous and biologically relevant final product.[2][8]

Conclusion

Boc-His(1-Boc)-Osu is a highly valuable and strategically designed reagent for researchers and professionals in the field of peptide synthesis and drug development. Its di-Boc protection strategy provides an effective and reliable solution to the persistent challenge of histidine racemization during peptide coupling. The pre-activated N-hydroxysuccinimide ester facilitates efficient incorporation into the growing peptide chain, streamlining the synthesis process. By ensuring the stereochemical purity of histidine residues, the use of Boc-His(1-Boc)-Osu contributes significantly to the successful synthesis of high-quality, biologically active peptides for therapeutic and research applications.

References

• Selvam, C., and Kumar, V. (2013). Synthesis of Biologically Important Angiotensin-II and Angiotensin-IV Peptides by Using 4-(2',4'-Dimethoxypenyl-Fmoc-Aminomethyl)phenoxy Resin. Asian Journal of Chemistry, 25(15), 8673-8676.

• CEM Corporation. (n.d.). Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS. [Online PDF]. Available at: [Link]

• Ganesan, A. (2006). Solid-Phase Synthesis of LHRH Agonist Triptorelin. School of Chemistry, University of Southampton.
• Ondetti, M. A., & Cushman, D. W. (1982). Enzymes of the renin-angiotensin system and their inhibitors. Annual review of biochemistry, 51(1), 283-308.
• Selvam, C., & Kumar, V. (2016). Synthesis of Biologically Important Angiotensin-II and Angiotensin-IV Peptides by Using 4-(2',4'-Dimethoxypenyl-Fmoc-Aminomethyl)phenoxy Resin.
• Amino Acid Derivatives for Peptide Synthesis. (n.d.). Sigma-Aldrich.
• Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids. International journal of peptide and protein research, 35(3), 161-214.
• Anfinsen, C. B., Ontjes, D., & Ohno, M. (1967). The synthesis of protected peptide fragments of a staphylococcal nuclease. Proceedings of the National Academy of Sciences, 58(5), 1806-1811.
• Pedersen, S. W., Armishaw, C. J., & Strømgaard, K. (2013). Synthesis of peptides using tert-butyloxycarbonyl (Boc) as the α-amino protection group. In Peptide Synthesis (pp. 65-80). Humana Press, Totowa, NJ.
• Pellois, J. P., Wang, W., & Gao, X. (2000). Peptide synthesis based on t-Boc chemistry and solution photogenerated acids.

• CEM Corporation. (n.d.). Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS. Retrieved from [Link]

• Handore, K. L., Lu, H., Park, H., Xiong, Q., & Batey, R. A. (2024). Synthesis of N-Hydroxysuccinimide Esters, N-Acylsaccharins, and Activated Esters from Carboxylic Acids Using I2/PPh3. The Journal of Organic Chemistry, 89(12), 7598-7609.
• Li, X., Wang, Y., Li, Y., & Li, H. (2014). A Novel Method for the Protection and Activation of Histidine.
• Zhang, Y., et al. (2025). Directed synthesis of N1/N3-histidine modified by 2-hydroxyethylthioethyl and identification in sulfur mustard-exposed plasma.

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• 4. The N-hydroxysuccinimide ester of Boc-[S-(3-nitro-2-pyridinesulfenyl)]-cysteine: a heterobifunctional cross-linking agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Boc-His(1-Boc)-OSu | 25616-02-8 [chemicalbook.com]
• 6. calpaclab.com [calpaclab.com]
• 7. scbt.com [scbt.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

An In-depth Technical Guide to the Synthesis and Characterization of Nα,Nτ-di-Boc-L-histidine N-hydroxysuccinimide ester (Boc-His(1-Boc)-Osu)

Abstract

Histidine, with its unique imidazole side chain, is a cornerstone of many biologically active peptides. However, its incorporation during solid-phase peptide synthesis (SPPS) is notoriously challenging due to a high propensity for racemization. This technical guide provides a comprehensive exploration of Nα,Nτ-di-Boc-L-histidine N-hydroxysuccinimide ester (Boc-His(1-Boc)-Osu), a crucial building block designed to mitigate this issue. We will delve into the mechanistic rationale behind its design, provide a detailed, field-tested protocol for its synthesis from Nα,Nτ-di-Boc-L-histidine, and outline a rigorous characterization workflow. This guide is intended for researchers, chemists, and drug development professionals seeking to ensure the stereochemical integrity and purity of their synthetic peptides.

The Challenge of Histidine in Peptide Synthesis: A Mechanistic Perspective

The synthesis of high-purity peptides demands the preservation of the stereochemistry of each amino acid residue. Histidine presents a significant hurdle due to its susceptibility to racemization during the carboxyl group activation step of peptide coupling.[1][2] The lone pair of electrons on the π-nitrogen of the imidazole ring can act as an internal base, abstracting the α-proton.[2] This leads to the formation of an achiral enolate intermediate, which upon reprotonation can yield a mixture of L- and D-isomers.[2][3] The presence of the D-enantiomer can drastically alter the peptide's conformation, biological activity, and immunogenicity.[4]

To circumvent this, a common strategy is to protect the imidazole nitrogen, thereby reducing its basicity and preventing it from participating in α-proton abstraction.[1] The use of a second tert-butyloxycarbonyl (Boc) group on the imidazole ring, in addition to the one on the α-amino group, offers an effective solution, particularly in Boc-based SPPS.[5][6] The resulting derivative, Boc-His(Boc)-OH, serves as the direct precursor to the activated ester, Boc-His(1-Boc)-Osu.[6]

Synthesis of Boc-His(1-Boc)-Osu: A Two-Stage Approach

The synthesis of Boc-His(1-Boc)-Osu is typically achieved in two main stages:

• Double Boc Protection: The synthesis of the precursor, Nα,Nτ-di-Boc-L-histidine (Boc-His(Boc)-OH), from L-histidine.

• Carboxyl Activation: The conversion of Boc-His(Boc)-OH to its N-hydroxysuccinimide (Osu) ester.

Stage 1: Synthesis of Nα,Nτ-di-Boc-L-histidine

The initial step involves the protection of both the α-amino group and the imidazole nitrogen of L-histidine using di-tert-butyl dicarbonate (Boc₂O). A common method involves reacting L-histidine with an excess of Boc₂O under basic conditions.[7]

Stage 2: Synthesis of Boc-His(1-Boc)-Osu via DCC/NHS Esterification

The final step is the activation of the carboxylic acid of Boc-His(Boc)-OH to form the Osu ester. This is a classic example of a carbodiimide-mediated coupling reaction. N,N'-Dicyclohexylcarbodiimide (DCC) is a widely used coupling agent that activates the carboxyl group by forming a highly reactive O-acylisourea intermediate.[8][9][10] This intermediate is then susceptible to nucleophilic attack by N-hydroxysuccinimide (NHS).[9][11] The addition of NHS is crucial as it forms a more stable, yet still highly reactive, NHS ester, which can be isolated and is less prone to side reactions than the O-acylisourea intermediate.[9][11]

Caption: Mechanism of DCC/NHS-mediated esterification.

Experimental Protocols

Synthesis of Boc-His(1-Boc)-Osu from Boc-His(Boc)-OH

This protocol details the esterification of Nα,Nτ-di-Boc-L-histidine.

Materials:

• Nα,Nτ-di-Boc-L-histidine (Boc-His(Boc)-OH)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• N-Hydroxysuccinimide (NHS)

• Ethyl acetate (EtOAc), anhydrous

• Dichloromethane (DCM), anhydrous

• Hexanes

• Magnesium sulfate (MgSO₄), anhydrous

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Brine, saturated aqueous solution

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve Boc-His(Boc)-OH (1.0 equivalent) and NHS (1.1 equivalents) in anhydrous ethyl acetate.

• Cool the solution to 0 °C in an ice bath.

• In a separate flask, dissolve DCC (1.1 equivalents) in a minimal amount of anhydrous ethyl acetate.

• Add the DCC solution dropwise to the cooled solution of Boc-His(Boc)-OH and NHS over 30 minutes, maintaining the temperature at 0 °C.

• Allow the reaction mixture to stir at 0 °C for an additional hour, then let it warm to room temperature and stir overnight. A white precipitate of dicyclohexylurea (DCU) will form.

• Filter the reaction mixture to remove the DCU precipitate. Wash the precipitate with a small amount of cold ethyl acetate.

• Combine the filtrates and wash sequentially with saturated NaHCO₃ solution (2x) and brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• The crude product can be purified by recrystallization from an ethyl acetate/hexanes mixture to yield Boc-His(1-Boc)-Osu as a white solid.

Sources

• 1. peptide.com [peptide.com]
• 2. Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS [cem.com]
• 3. cemcontenttype.s3.amazonaws.com [cemcontenttype.s3.amazonaws.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Boc-His(Boc)-OH . DCHA Novabiochem 31687-58-8 [sigmaaldrich.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. CN111574456B - Synthetic method of N alpha-tert-butyloxycarbonyl-L-histidine - Google Patents [patents.google.com]
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• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Carbodiimide Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]

A-Z Technical Guide on Boc-His(1-Boc)-Osu for Peptide Synthesis

Abstract

For researchers, scientists, and drug development professionals, the successful synthesis of peptides is paramount. The amino acid histidine, however, presents a significant hurdle due to the high reactivity of its imidazole side chain, which often leads to undesirable side reactions and a loss of stereochemical integrity (racemization). This guide provides an in-depth examination of Nα-Boc-Nτ-Boc-L-histidine N-hydroxysuccinimide ester (Boc-His(1-Boc)-Osu), a dual-protected and pre-activated histidine derivative designed to overcome these challenges. We will explore the underlying chemical principles, provide detailed, field-proven protocols for its application in Boc-based Solid-Phase Peptide Synthesis (SPPS), and offer expert insights into troubleshooting and quality control, ensuring the synthesis of high-purity, structurally defined peptides.

Introduction: The Unique Challenge of Histidine in Peptide Synthesis

Solid-Phase Peptide Synthesis (SPPS) is a cornerstone of modern biochemistry and drug discovery, allowing for the methodical assembly of peptide chains on an insoluble resin support.[1] This technique relies on the sequential addition of amino acids, each with its α-amino group temporarily protected. While the process is well-established, certain amino acids present unique difficulties. Histidine is arguably one of the most problematic residues to incorporate.

The source of this difficulty lies in the imidazole side chain. The lone pair of electrons on the π-nitrogen (N-π) can act as an intramolecular base. During the activation of the amino acid's carboxyl group for coupling, this basicity can facilitate the abstraction of the proton from the α-carbon.[2] This leads to the formation of a planar, achiral intermediate, which upon reprotonation can yield a mixture of the desired L-isomer and the undesired D-isomer, a process known as racemization.[2][3] This loss of stereochemical integrity can drastically alter or eliminate the biological activity of the final peptide.[2] Furthermore, the unprotected imidazole ring is nucleophilic and can cause side reactions, such as acylation, during coupling steps.[4]

To mitigate these issues, a robust protection strategy for the imidazole side chain is essential.[1][5] This is where derivatives like Boc-His(1-Boc)-Osu provide a critical advantage.

A Dual-Protection Strategy: Deconstructing Boc-His(1-Boc)-Osu

Boc-His(1-Boc)-Osu is an intelligently designed molecule that addresses the challenges of histidine incorporation through a multi-faceted approach involving dual protection and pre-activation.

• Nα-Boc (tert-Butyloxycarbonyl) Group: This is the standard, temporary protecting group for the α-amino function in Boc-based SPPS. It is stable under the neutral or basic conditions of the coupling reaction but is readily cleaved by moderate acids, such as trifluoroacetic acid (TFA), at the beginning of each synthesis cycle.[6][7]

• Nτ-Boc (im-Boc) Group: This is the key to overcoming histidine's challenges. A second Boc group is attached to the τ-nitrogen (also denoted as N-1) of the imidazole ring. This urethane-type protecting group effectively reduces the basicity of the nearby π-nitrogen by withdrawing electron density.[8] This electronic effect is the primary mechanism for suppressing the intramolecular base catalysis that leads to racemization.[2][9]

• -Osu (N-hydroxysuccinimide ester): The carboxyl group of the histidine is pre-activated as an N-hydroxysuccinimide (NHS) ester.[10] NHS is an excellent leaving group, making the ester highly reactive toward the free N-terminal amine of the growing peptide chain on the resin.[11][12] This pre-activation obviates the need for in situ coupling reagents for this step, streamlining the workflow and potentially reducing side reactions associated with some activators.[13][14]

The combination of these features makes Boc-His(1-Boc)-Osu a highly effective tool for introducing histidine with minimal risk of racemization.[15]

Logical Framework of the Dual-Boc Protection Strategy

Caption: Step-by-step experimental workflow for coupling Boc-His(1-Boc)-Osu.

Detailed Procedural Steps

• Resin Preparation: If not already done, swell the peptide-resin in DCM (approx. 10 mL/g resin) for at least 30 minutes in a suitable reaction vessel.

• Nα-Boc Deprotection:

  • Drain the DCM.

  • Add a solution of 50% TFA in DCM to the resin. Agitate for 2 minutes and drain.

  • Add a fresh 50% TFA/DCM solution and agitate for 20-30 minutes. [7] * Scientist's Note: The Nα-Boc group on certain protected histidine residues can be more resistant to cleavage. [13][16]If subsequent steps show poor coupling, consider extending this deprotection time.

• Washing: Drain the TFA solution and wash the resin thoroughly to remove residual acid. A typical wash cycle is: DCM (3x), IPA (2x), DCM (3x).

• Neutralization:

  • Add a solution of 10% DIEA in DCM. Agitate for 2 minutes and drain. Repeat once.

  • Causality: This step is crucial to deprotonate the N-terminal ammonium trifluoroacetate salt to the free primary amine, which is the nucleophile required for the coupling reaction. [6]

• Washing: Wash the resin thoroughly with DCM (5x) to remove excess DIEA, which can interfere with the subsequent coupling.

• In-Process Validation (Pre-Coupling): The Kaiser Test

  • Remove a few beads of resin and perform a Kaiser test. [17]The beads and solution should turn a deep blue, confirming the presence of the free primary amine and readiness for coupling. [18][19]

• Coupling Reaction:

  • Dissolve Boc-His(1-Boc)-Osu (2.0 equivalents relative to the resin's initial substitution) in a minimal amount of DMF.

  • Add the solution to the neutralized peptide-resin.

  • Agitate the reaction mixture at room temperature for 1-2 hours.

  • Scientist's Note: Because Boc-His(1-Boc)-Osu is pre-activated, no additional coupling reagents like DIC or HBTU are needed for this step. [13]

• Washing: Drain the coupling solution and wash the resin with DMF (3x) followed by DCM (3x) to remove unreacted amino acid and by-products.

• In-Process Validation (Post-Coupling): The Kaiser Test

  • Remove a few beads of resin and perform the Kaiser test again. [20] * Successful Coupling: The beads and solution will be colorless or have a faint yellow tint. This negative result confirms that nearly all primary amines have been acylated. [19][21]You may proceed to the deprotection step for the next amino acid.

  • Incomplete Coupling: If the beads are dark blue, the coupling is incomplete. [19]In this case, repeat the coupling step (a "double couple") with fresh reagent for another hour. If the test remains positive, it may be necessary to "cap" the unreacted amines with acetic anhydride to prevent the formation of deletion sequences.

Deprotection Strategy and Final Cleavage

The dual-Boc strategy relies on differential acid lability. The Nα-Boc group is removed with moderate acid (TFA) at each cycle, while the more stable Nτ-Boc (im-Boc) group remains intact. [15]This side-chain protection is only removed during the final step of the synthesis.

Final Cleavage: To cleave the completed peptide from the resin and remove the Nτ-Boc and other side-chain protecting groups (e.g., Benzyl-based groups common in Boc-SPPS), a strong acid is required. [6]Historically, anhydrous hydrogen fluoride (HF) was used. Modern protocols often use a "cleavage cocktail" based on a high concentration of TFA combined with scavengers.

Example Cleavage Cocktail (Reagent K): [22]

Component	Volume %	Purpose
TFA	82.5%	Strong acid for cleavage/deprotection
Phenol	5%	Scavenger for carbocations
Water	5%	Scavenger, aids solubility
Thioanisole	5%	Scavenger, protects Met and Trp

| 1,2-Ethanedithiol (EDT) | 2.5% | Scavenger, protects Trp |

Procedure: The peptide-resin is treated with the cleavage cocktail for 2-4 hours at room temperature. The cleaved peptide is then precipitated from the filtrate using cold diethyl ether.

Scientist's Note: The choice of scavengers is critical and must be tailored to the peptide's sequence. For example, peptides containing Trp, Met, or Cys are particularly susceptible to modification by carbocations generated during deprotection, making scavengers essential. [6][22]Triisopropylsilane (TIS) is another common scavenger, particularly effective against trityl-based protecting groups. [23]

Advantages and Limitations

Comparative Analysis of Histidine Protection Strategies

Derivative	Protection Strategy	Racemization Suppression	Deprotection Conditions	Key Advantage
Boc-His(1-Boc)-OH	Nα-Boc, Nτ-Boc	Excellent [9][15]	Nτ-Boc requires strong acid (HF/TFA cocktail)	Significantly reduces epimerization
Boc-His(Trt)-OH	Nα-Boc, Nτ-Trityl	Moderate to Poor [2]	Trt is acid-labile (TFA)	Compatible with standard TFA cleavage
Boc-His(Tos)-OH	Nα-Boc, Nτ-Tosyl	Good	Tos requires strong acid (HF) [24]	Good suppression, but Tos can be difficult to remove
Boc-His(Dnp)-OH	Nα-Boc, Nτ-Dinitrophenyl	Good	Dnp requires thiolysis (e.g., thiophenol)	Orthogonal removal possible, but reagents are toxic

Advantages of Boc-His(1-Boc)-Osu:

• High Stereochemical Purity: The Nτ-Boc group provides excellent suppression of racemization, which is the primary advantage. [2][15]* Pre-activated: The Osu ester simplifies the coupling step, eliminating the need for additional, potentially problematic coupling reagents. [13] Limitations:

• Side-Chain Lability: The Nτ-Boc group is still acid-labile. While more stable than the Nα-Boc group, it is not completely orthogonal and some premature loss may occur during prolonged or repeated TFA treatments in the synthesis of very long peptides. [4]* Cost: As a specialized derivative, it can be more expensive than other protected histidines like Boc-His(Trt)-OH. [25]

Conclusion

Boc-His(1-Boc)-Osu represents a refined and highly effective solution to the long-standing problem of histidine incorporation in peptide synthesis. By employing a dual-protection strategy that electronically deactivates the imidazole side chain, it provides a reliable method for suppressing racemization and ensuring the synthesis of peptides with high stereochemical integrity. The inclusion of a pre-activated N-hydroxysuccinimide ester further enhances its utility by simplifying coupling protocols. While considerations regarding its acid lability and cost are relevant, for the synthesis of therapeutic peptides or sequences where biological activity is critically dependent on stereochemical purity, Boc-His(1-Boc)-Osu is an invaluable and often essential tool for the peptide chemist.

References

• AAPPTec. (n.d.). Monitoring of Peptide Coupling and Capping; Coupling Tests. Retrieved from [Link]

• Fiveable. (n.d.). Kaiser Test Definition. Retrieved from [Link]

• Jones, J. H., & Ramage, W. I. (1980). Mechanism of racemisation of histidine derivatives in peptide synthesis. International Journal of Peptide and Protein Research, 15(3), 301-303. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Technical Support Information Bulletin 1188 - Kaiser Test (Ninhydrin Test). Retrieved from [Link]

• Han, Y., et al. (2022). Suppression of Simultaneous Fmoc-His(Trt)-OH Racemization and Nα-DIC-Endcapping in Solid-Phase Peptide Synthesis through Design of Experiments and Its Implication for an Amino Acid Activation Strategy in Peptide Synthesis. Organic Process Research & Development. Retrieved from [Link]

• AAPPTec. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• Keri, R. S., et al. (2021). TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. Organic Process Research & Development. Retrieved from [Link]

• Angeletti, R. H., et al. (1997). Analysis of Racemization During "Standard" Solid Phase Peptide Synthesis: A Multicenter Study. Methods in Enzymology. Retrieved from [Link]

• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). Retrieved from [Link]

• Yoshizawa-Kumagaye, K., et al. (2005). Amino acid deletion products resulting from incomplete deprotection of the Boc group from Npi-benzyloxymethylhistidine residues during solid-phase peptide synthesis. Journal of Peptide Science, 11(8), 512-5. Retrieved from [Link]

• CDN Isotopes. (n.d.). Cleavage Cocktail Selection. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Chemistry of Histidine Protection: A Deep Dive into Boc-His(Tos)-OH. Retrieved from [Link]

• Nowick, J. S. (2017). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine. Retrieved from [Link]

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

• CEM Corporation. (n.d.). Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS. Retrieved from [Link]

• ResearchGate. (n.d.). A schematic representation of peptide synthesis using Boc protected.... Retrieved from [Link]

• Aapptec. (n.d.). Cleavage Cocktails; Reagent B. Retrieved from [Link]

• Ferrazzano, L., et al. (2024). Solid phase peptide synthesis using side-chain unprotected arginine and histidine with Oxyma Pure/TBEC in green solvents. Green Chemistry. Retrieved from [Link]

• Anfinsen, C. B., et al. (1967). The synthesis of protected peptide fragments of a staphylococcal nuclease. PNAS, 58(5), 1806-1811. Retrieved from [Link]

• CEM Corporation. (n.d.). Fmoc-His(Boc)-OH. Retrieved from [Link]

• Wenschuh, H., et al. (n.d.). Synthesis and Application of Fmoc-His(3-Bum)-OH. Retrieved from [Link]

• Dempsey, D. R., et al. (2018). Selective protein N-terminal labeling with N-hydroxysuccinimide esters. Current Protocols in Chemical Biology. Retrieved from [Link]

• Ferrazzano, L., et al. (2024). Solid Phase Peptide Synthesis using side-chain unprotected arginine and histidine, with Oxyma Pure/TBEC in green solvents. ResearchGate. Retrieved from [Link]

• Wold, F. (1972). Reactions of N-hydroxysulfosuccinimide active esters. Methods in Enzymology. Retrieved from [Link]

• Coin, I., et al. (2007). Methods and protocols of modern solid phase peptide synthesis. Nature Protocols, 2(12), 3247-3256. Retrieved from [Link]

• Bains, A., & Vederas, J. C. (2020). Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides. Journal of Organic Chemistry. Retrieved from [Link]

• Google Patents. (n.d.). Histidine protection.

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Protocols & Analytical Methods

Application Notes & Protocols: Strategic Incorporation of Boc-His(1-Boc)-Osu for the Synthesis of High-Purity Bioactive Peptides

Introduction: Overcoming the Histidine Challenge in Peptide Synthesis

The synthesis of histidine-containing peptides is a cornerstone of drug discovery and biomedical research. The unique imidazole side chain of histidine is frequently pivotal for biological activity, participating in enzymatic catalysis, metal ion coordination, and receptor binding. However, its incorporation via Solid-Phase Peptide Synthesis (SPPS) is notoriously challenging. The nucleophilic character of the imidazole ring and the acidity of the α-carbon proton make histidine highly susceptible to racemization and side reactions during the carboxyl group activation and coupling steps.[1][2][3][4] This can severely compromise the purity, yield, and ultimate biological function of the target peptide.[1][5]

To surmount these obstacles, a robust protecting group strategy is imperative. Nα-Boc-Nτ-Boc-L-histidine N-hydroxysuccinimide ester, hereafter referred to as Boc-His(1-Boc)-Osu , has emerged as a superior reagent for this purpose within the Boc/Bzl synthesis framework. This derivative is strategically designed with three key features:

• Nα-Boc Protection: A temporary, acid-labile tert-butyloxycarbonyl group on the α-amino nitrogen, standard for Boc-SPPS.[6][7]

• Nτ-Boc Protection: A "permanent" Boc group on the τ-nitrogen of the imidazole ring, which is critical for suppressing side reactions.

• Osu Activation: A pre-activated N-hydroxysuccinimide ester at the C-terminus, enabling direct and highly efficient coupling without the need for auxiliary coupling reagents.[3][8]

This application note provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the effective use of Boc-His(1-Boc)-Osu. We will delve into the mechanistic rationale behind its design, provide detailed, field-proven protocols for its application, and offer insights into achieving high-purity bioactive peptides.

The Mechanistic Advantage: Why Boc-His(1-Boc)-Osu Excels

The efficacy of Boc-His(1-Boc)-Osu stems directly from its chemical architecture. The selection of the Boc group for side-chain protection and the Osu group for activation is a deliberate choice to maximize coupling efficiency while ensuring stereochemical integrity.

Suppression of Racemization

Histidine's propensity to racemize during activation is an intramolecular process where the lone pair of electrons on the imidazole's π-nitrogen can abstract the α-proton, leading to an achiral enolate intermediate.[5] The Nτ-Boc group on Boc-His(1-Boc)-Osu effectively prevents this via two mechanisms:

• Steric Hindrance: The bulky Boc group physically obstructs the imidazole nitrogen from accessing the α-proton.

• Electronic Withdrawal: As a urethane-type protecting group, the Boc group withdraws electron density from the imidazole ring, reducing its basicity and thus its ability to act as an internal base for proton abstraction.

Studies comparing different side-chain protecting groups have shown that urethane-based protection (like Boc) is significantly more effective at suppressing racemization than alternatives like the trityl (Trt) group, especially at the elevated temperatures often used to overcome difficult couplings.[9]

Enhanced Coupling Efficiency and Simplified Workflow

The pre-activated N-hydroxysuccinimide (Osu) ester facilitates a clean and rapid coupling reaction. This circumvents the need for in-situ activation with reagents like HBTU or HATU, which can sometimes contribute to side reactions.[3] Furthermore, the dual-Boc protection scheme streamlines the final deprotection step. Both the Nα-Boc (if it's the N-terminal residue) and the Nτ-Boc groups are cleaved simultaneously during the final, strong acid-mediated cleavage from the resin, simplifying the overall synthetic workflow.[1][10]

Physicochemical Properties

A summary of the key properties of Boc-His(1-Boc)-Osu is presented below for reference.

Property	Value	Reference(s)
CAS Number	25616-02-8	[11][12][13]
Molecular Formula	C₂₀H₂₈N₄O₈	[12]
Molecular Weight	452.5 g/mol	[12]
Appearance	White to off-white solid
Purity (Typical)	≥95%	[12]
Storage Conditions	Sealed in dry, 2-8°C	[13]

Experimental Protocols

The following protocols are designed for the synthesis of bioactive peptides using Boc-chemistry SPPS on a polystyrene-based resin (e.g., Merrifield or PAM resin).

Protocol 1: Solid-Phase Synthesis and Incorporation of Boc-His(1-Boc)-Osu

This protocol outlines the iterative cycle of Boc-SPPS, culminating in the efficient incorporation of the histidine residue.

Caption: Workflow for Boc-SPPS and Boc-His(1-Boc)-Osu incorporation.

Materials and Reagents:

• Pre-loaded peptide synthesis resin (e.g., Boc-Gly-PAM resin)

• Boc-protected amino acids

• Boc-His(1-Boc)-Osu

• Solvents: Dichloromethane (DCM), N,N-Dimethylformamide (DMF), Isopropanol (IPA)

• Reagents for Deprotection: Trifluoroacetic acid (TFA)

• Reagents for Neutralization: N,N-Diisopropylethylamine (DIEA)

• Coupling Agents (for non-Osu amino acids): HBTU, HOBt

• Kaiser Test Kit

Step-by-Step Methodology:

• Resin Preparation: Swell the peptide-resin in DCM for 30 minutes in a suitable reaction vessel. Drain the solvent.

• Boc Deprotection: Add a solution of 50% TFA in DCM to the resin. Agitate for 2 minutes, drain, and then add a fresh portion of the TFA solution and agitate for 20-30 minutes.[6] Drain the solution.

• Washing: Wash the resin sequentially with DCM (3x), IPA (2x), and DMF (3x) to remove residual TFA and byproducts.

• Neutralization: Add a solution of 10% DIEA in DCM or DMF and agitate for 5-10 minutes. This step is critical to deprotonate the N-terminal ammonium salt to the free amine required for coupling.[6] Wash the resin with DMF (3x).

• Peptide Coupling (Standard Amino Acid): For all amino acids except histidine, dissolve the next Boc-amino acid (3 eq.) and coupling reagents (e.g., HBTU/HOBt, 3 eq.) in DMF. Add DIEA (6 eq.) and add the activated mixture to the resin. Agitate for 1-2 hours.

• Histidine Coupling (Using Boc-His(1-Boc)-Osu):

  • After completing steps 1-4 to expose the free N-terminal amine, dissolve Boc-His(1-Boc)-Osu (2-3 eq.) in a minimal amount of DMF.

  • Add the solution directly to the neutralized peptide-resin. No additional coupling agent is required.

  • Agitate the mixture for 2-4 hours at room temperature.

• Monitoring and Washing: After coupling, perform a Kaiser test to confirm the absence of free primary amines. If the test is negative (beads remain yellow/colorless), the coupling is complete. Wash the resin thoroughly with DMF (3x) and DCM (3x).

• Chain Elongation: Repeat steps 2-7 for all subsequent amino acids in the peptide sequence.

Protocol 2: Final Peptide Cleavage and Deprotection

This protocol uses the "Low-High" anhydrous Hydrogen Fluoride (HF) method, which is a robust procedure for peptides synthesized via the Boc/Bzl strategy.[14]

CRITICAL SAFETY NOTE: Anhydrous HF is extremely toxic, corrosive, and can cause severe burns that may not be immediately painful.[15] All HF cleavage procedures must be performed by trained personnel in a specialized, HF-resistant apparatus and fume hood.[15]

Caption: "Low-High" HF cleavage and deprotection workflow.

Reagents and Equipment:

• Dried peptide-resin

• Scavengers: p-cresol, dimethyl sulfide (DMS)

• Anhydrous Hydrogen Fluoride (HF)

• HF cleavage apparatus

• Cold diethyl ether

• Centrifuge

Step-by-Step Methodology:

• N-terminal Deprotection: If the N-terminus is Boc-protected, perform a final deprotection with 50% TFA in DCM as described in Protocol 1 (Step 2).

• Resin Preparation: Wash the final peptide-resin thoroughly with DCM and methanol to remove any residual salts. Dry the resin completely under high vacuum for several hours.[16][17]

• Apparatus Setup: Place the dried resin (e.g., 0.5 g) and a magnetic stir bar into the Teflon reaction vessel of the HF apparatus. Add the scavenger p-cresol (~0.5 mL).

• "Low HF" Deprotection: Cool the reaction vessel to 0°C. Condense DMS (~3.25 mL) and then anhydrous HF (~1.25 mL) into the vessel. This creates the "low acidity" HF-DMS-p-cresol (25:65:10 v/v) mixture.[14] Stir the reaction at 0°C for 2 hours. This step removes most benzyl-type side-chain protecting groups via an SN2 mechanism, minimizing alkylation side reactions.[14][15]

• Solvent Removal: After 2 hours, remove the HF and DMS under a slow stream of nitrogen gas, followed by vacuum.

• "High HF" Cleavage: Re-cool the vessel to 0°C. Condense a fresh portion of anhydrous HF (~4.5 mL) into the vessel containing the resin and p-cresol. This creates the "high acidity" HF/p-cresol (90:10 v/v) mixture. Stir at 0°C for 1 hour. This step cleaves the peptide from the resin and removes remaining protecting groups, including the Nτ-Boc on histidine.[15][18]

• Peptide Precipitation and Collection: After 1 hour, evaporate the HF under vacuum. Add cold diethyl ether to the reaction vessel to precipitate the crude peptide. Triturate the residue to break up any clumps.

• Washing and Drying: Transfer the peptide/resin slurry to a centrifuge tube. Wash the peptide repeatedly with cold ether via centrifugation and decantation to remove scavengers and organic byproducts. After the final wash, dry the crude peptide pellet under vacuum. The peptide is now ready for purification by RP-HPLC.

Comparative Data and Troubleshooting

The choice of histidine derivative has a profound impact on synthesis outcomes. Boc-His(1-Boc)-Osu offers a superior profile for minimizing common side reactions compared to older-generation derivatives.

Histidine Derivative	Side-Chain Protection	Key Advantages	Key Disadvantages / Considerations
Boc-His(1-Boc)-Osu	Nτ-Boc	Excellent suppression of racemization; Pre-activated for clean coupling; Simple final deprotection.	Higher reagent cost.
Boc-His(Trt)-OH	Nτ-Trityl (Trt)	Good steric protection.	More prone to racemization than Boc-protected imidazole, especially at high temps.[9] Trityl cations generated during cleavage can cause side reactions.
Boc-His(Dnp)-OH	Nτ-Dinitrophenyl (Dnp)	Strong electron-withdrawing group, reduces racemization.	Requires a separate, orthogonal deprotection step using a nucleophile like thiophenol before final HF cleavage.[17][19][20] Dnp byproducts are highly colored.[20]
Boc-His(Tos)-OH	Nτ-Tosyl (Tos)	Robust protection.	Can be difficult to cleave; potential for sulfonyl group transfer to Tryptophan residues during cleavage.[21]

Troubleshooting Common Issues:

• Issue: Positive Kaiser test after Boc-His(1-Boc)-Osu coupling.

  • Cause: Incomplete coupling, possibly due to peptide aggregation or sterically hindered N-terminus.

  • Solution: Recouple with a fresh portion of Boc-His(1-Boc)-Osu for an extended time (4-6 hours). If aggregation is suspected, consider switching to a more disruptive solvent like NMP or adding DMSO.[21]

• Issue: Discolored (e.g., orange or brown) crude peptide after cleavage.

  • Cause: Side reactions during HF cleavage, often due to insufficient scavengers, especially if the sequence contains sensitive residues like Trp, Met, or Tyr.

  • Solution: Ensure the peptide-resin is completely dry before cleavage. Use an adequate volume of the scavenger cocktail. The "Low-High" HF procedure is specifically designed to minimize these side reactions.[14][15]

• Issue: Low final yield.

  • Cause: Can be due to multiple factors, including incomplete coupling at any step, peptide aggregation leading to chain truncation, or loss of peptide during work-up.

  • Solution: Monitor every coupling step with the Kaiser test. For known "difficult sequences," consider using specialized resins (e.g., TentaGel) or aggregation-disrupting additives.[21] Ensure efficient precipitation and careful handling during the ether washing steps.

Conclusion

The synthesis of bioactive peptides for therapeutic and research applications demands the highest standards of purity and stereochemical integrity. The incorporation of histidine represents a significant synthetic hurdle where side reactions, particularly racemization, can compromise the final product. Boc-His(1-Boc)-Osu provides a robust and elegant solution within the Boc-SPPS framework. Its dual-Boc protection strategy effectively suppresses racemization, while the pre-activated Osu ester ensures efficient and clean coupling. By following the detailed protocols and understanding the mechanistic principles outlined in this guide, researchers can confidently incorporate histidine into complex peptide sequences, paving the way for the successful development of novel, high-purity bioactive molecules.

References

• ChemicalBook. (2023). Boc-His(1-Boc)-OSu | 25616-02-8.
• Bio-Synthesis Inc. Boc-his(1-boc)-osu, min 95%, 1 gram.
• ChemicalBook. Boc-His(1-Boc)-OSu CAS#: 25616-02-8.
• Fisher Scientific. Bachem Boc-His(1-Boc)-OSu.
• Pennington, M. W. (1994). HF Cleavage and Deprotection Procedures for Peptides Synthesized Using a Boc/Bzl Strategy.
• BenchChem. (2025). Synthesis of Histidine-Rich Peptides Using Boc-His(Boc)
• Synchem. Boc-His-OSu.
• Pennington, M. W. (1994). HF Cleavage and Deprotection Procedures for Peptides Synthesized Using a Boc/Bzl Strategy.
• BenchChem. (2025). Application of Boc-His(Boc)
• Sigma-Aldrich. Boc Resin Cleavage Protocol.
• Advanced ChemTech.
• Wellings, D. A., & Atherton, E. (1997). Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis. Methods in enzymology, 289, 44–67.
• AAPPTec. Overview of Solid Phase Peptide Synthesis (SPPS).
• AAPPTec. Aggregation, Racemization and Side Reactions in Peptide Synthesis.
• BenchChem. (2025). Application Notes and Protocols for Automated Peptide Synthesis Using Boc-His(3-Bom)-Osu.
• ChemPep. Boc Solid Phase Peptide Synthesis.
• Bibliomed. Side reactions in peptide synthesis: An overview.
• CEM Corporation. Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS.
• AAPPTec. Boc-His(Dnp)-OH IPA [25024-53-7].
• BenchChem. (2025). A Comparative Guide to Boc-His(3-Bom)-Osu and Fmoc-His(Trt)-OH in Peptide Synthesis.
• Biosynth. Protecting Groups in Peptide Synthesis.
• BenchChem.
• Sigma-Aldrich. Boc-His(Boc)-OH · DCHA Novabiochem.

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Navigating the Chromatography of Protected Peptides: An Application Guide to Analytical HPLC of Peptides with Boc-Protected Histidine

Abstract

The analysis of synthetic peptides by reversed-phase high-performance liquid chromatography (RP-HPLC) is a cornerstone of purity assessment and in-process control in peptide manufacturing and drug development. The presence of protecting groups, such as the tert-butyloxycarbonyl (Boc) group on the imidazole side chain of histidine, introduces specific chromatographic challenges. This application note provides a detailed guide for researchers, scientists, and drug development professionals on developing robust analytical HPLC methods for peptides containing Boc-protected histidine. We will delve into the underlying principles of peak tailing associated with histidine, the role of mobile phase modifiers, and strategies for optimizing separations. This guide offers field-proven protocols and explains the causality behind experimental choices to ensure scientific integrity and reproducible results.

Introduction: The Challenge of Histidine in Peptide Chromatography

Histidine, with its imidazole side chain (pKa ≈ 6.0), presents a unique challenge in RP-HPLC. The basic nature of the imidazole ring can lead to undesirable secondary interactions with the stationary phase, particularly with residual silanol groups on silica-based columns.[1][2][3] This interaction often manifests as significant peak tailing, which can compromise resolution, accuracy of quantification, and overall method reliability.[2][3][4]

The introduction of a Boc protecting group on the histidine side chain further complicates the chromatographic behavior. The Boc group is notably hydrophobic, which significantly increases the peptide's retention time on a reversed-phase column.[5][6] Therefore, analytical methods must be tailored to account for both the inherent challenges of the histidine residue and the increased hydrophobicity imparted by the Boc group.[7][8]

This guide will systematically address these challenges, providing a logical workflow for method development and optimization.

The Crucial Role of the Mobile Phase: Taming the Imidazole Ring

The key to successful chromatography of histidine-containing peptides lies in controlling the protonation state of the imidazole side chain. By maintaining a consistently acidic mobile phase, the imidazole ring is protonated, minimizing its interaction with the stationary phase and leading to improved peak shape.[9][10] The choice of acidic modifier is a critical decision, with trifluoroacetic acid (TFA) and formic acid (FA) being the most common options.[11]

Trifluoroacetic Acid (TFA): The Gold Standard for Peak Shape

TFA has long been the dominant mobile phase additive in peptide RP-HPLC for its effectiveness as an ion-pairing agent.[12][13] In an acidic mobile phase, the positively charged residues of the peptide form an ion pair with the negatively charged trifluoroacetate anion. This interaction neutralizes the positive charge, increasing the peptide's overall hydrophobicity and enhancing its retention on the nonpolar stationary phase, resulting in sharper peaks.[12]

• Mechanism of Action: TFA serves multiple functions: it lowers the mobile phase pH, protonating the imidazole ring, and its counter-ion pairs with the protonated basic residues, effectively shielding them from interacting with the stationary phase.[12]

• Recommended Concentration: A concentration of 0.1% TFA in both aqueous and organic mobile phases is a standard starting point for achieving good peak shape and resolution.[9][11][14][15]

Formic Acid (FA): The Mass Spectrometry-Compatible Alternative

While TFA is excellent for UV-based detection, it is known to cause significant signal suppression in mass spectrometry (MS) due to its strong ion-pairing properties in the gas phase.[16][17] For LC-MS applications, formic acid is the preferred mobile phase modifier.[11][18]

• Advantages for MS: FA is more volatile and has a weaker ion-pairing effect than TFA, leading to better ionization efficiency and improved sensitivity in MS detection.[16][17][18]

• Chromatographic Considerations: While MS-compatible, FA may not always provide the same peak sharpness as TFA.[19][20] This is because FA is a weaker acid and a less effective ion-pairing agent, which can result in broader peaks, especially for peptides with multiple basic residues.[19]

Method Development Workflow

A systematic approach to method development is crucial for achieving a robust and reliable analytical HPLC method. The following workflow outlines the key steps and considerations.

Caption: A logical workflow for developing an analytical HPLC method for Boc-protected peptides.

Experimental Protocols

The following protocols provide a starting point for the analysis of peptides containing Boc-protected histidine. Optimization will likely be required based on the specific properties of the peptide.

Protocol 1: Sample Preparation

• Weighing: Accurately weigh a small amount of the lyophilized peptide (e.g., 1-2 mg).

• Dissolution: Dissolve the peptide in a suitable solvent to a final concentration of approximately 1 mg/mL. A good starting solvent is the initial mobile phase composition (e.g., 95% Mobile Phase A, 5% Mobile Phase B).

• Filtration: Filter the sample through a 0.22 µm syringe filter to remove any particulate matter before injection.[15]

Protocol 2: Analytical HPLC Method (UV Detection)

This protocol is designed for purity analysis using UV detection and prioritizes peak shape.

Parameter	Recommended Condition	Rationale
HPLC System	Standard analytical HPLC with UV detector	Provides the necessary pressure and detection capabilities.[15]
Column	C18 Reversed-Phase, 300Å pore size, 3.5-5 µm particle size, 4.6 x 150 mm	Wide-pore C18 columns are well-suited for peptide separations.[15][21]
Mobile Phase A	0.1% TFA in HPLC-grade water	Acidic modifier to control silanol interactions and for ion-pairing.[11][12]
Mobile Phase B	0.1% TFA in acetonitrile	Acetonitrile is a common organic solvent for peptide elution.[11]
Gradient	5-65% B over 30 minutes (starting point)	A broad gradient helps to elute peptides with a wide range of hydrophobicities.[15]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.[15]
Column Temperature	30-40 °C	Elevated temperatures can improve peak shape and reduce viscosity.[14][21]
Detection	UV at 214 nm and 280 nm	214 nm for the peptide backbone and 280 nm for aromatic residues (if present).[15]
Injection Volume	10-20 µL	Adjust based on sample concentration and instrument sensitivity.

Protocol 3: Analytical HPLC-MS Method

This protocol is tailored for applications requiring mass spectrometric detection.

Parameter	Recommended Condition	Rationale
HPLC System	LC-MS system with ESI source	Enables mass analysis of the eluting peptides.[22]
Column	C18 Reversed-Phase, 300Å pore size, 1.8-3.5 µm particle size, 2.1 x 100 mm	Smaller ID columns are often used for better sensitivity in LC-MS.
Mobile Phase A	0.1% Formic Acid in HPLC-grade water	MS-compatible acidic modifier.[11]
Mobile Phase B	0.1% Formic Acid in acetonitrile	MS-compatible organic mobile phase.[11]
Gradient	5-65% B over 20 minutes (starting point)	Adjust based on peptide retention.
Flow Rate	0.2-0.4 mL/min	Lower flow rates are typical for 2.1 mm ID columns and improve ESI efficiency.
Column Temperature	40-50 °C	Higher temperatures can help improve peak shape with formic acid.
MS Detection	ESI positive mode	Peptides readily form positive ions.[18]

Troubleshooting Common Issues

Caption: A decision tree for troubleshooting peak tailing in the HPLC analysis of peptides.

Conclusion

The successful analytical HPLC separation of peptides containing Boc-protected histidine is readily achievable with a systematic approach to method development. The primary challenge of peak tailing due to the imidazole side chain can be effectively mitigated by using an acidic mobile phase modifier, with TFA being the preferred choice for UV-based analysis and formic acid for LC-MS applications. The increased hydrophobicity from the Boc group must be taken into account when designing the elution gradient. By understanding the underlying chemical principles and following the protocols outlined in this guide, researchers can develop robust and reliable methods for the accurate purity assessment of these important molecules.

References

• The Lynchpin of Peptide Separations: A Technical Guide to Trifluoroacetic Acid in Reverse-Phase HPLC. Benchchem.
• Geng, X., & Regnier, F. E. (Year).
• Peptide Isolation – Method Development Considerations.
• A Comparative Guide to the HPLC and Mass Spectrometry Analysis of Boc-His(Boc)
• How to choose an ion pairing agent to improve your peptide purific
• Eliminate TFA and Improve Sensitivity of Peptide Analyses by LC/MS. Sigma-Aldrich.
• Navigating the Analytical Maze: A Comparative Guide to HPLC and Mass Spectrometry of Peptides with Boc-His(Z)-OH. Benchchem.
• HPLC Ion Pair Reagents. Fisher Scientific.
• McCalley, D. V. (2004). Effect of buffer on peak shape of peptides in reversed-phase high performance liquid chromatography.
• HPLC and Mass Spectrometry in Peptide Analysis. (2025).
• AN 115: Determination of Trifluoroacetic Acid (TFA) in Peptides. Thermo Fisher Scientific.
• HPLC Ion Pair Reagents. Thermo Fisher Scientific.
• Improved Reversed-Phase Peptide Separations on High-Performance Silica Particles. Sigma-Aldrich.
• Choice of Buffer for the Analysis of Basic Peptides in Reversed-Phase HPLC.
• analytical HPLC methods for peptides with Boc-L-isoleucine. Benchchem.
• A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC.
• HPLC Analysis Methods for Peptide Characteriz
• Trifluoroacetic Acid as a Molecular Probe for the Dense Phase in Liquid–Liquid Phase-Separating Peptide Systems.
• Determining the Hydrophobicity Index of Protected Amino Acids and Common Protecting Groups. MDPI.
• HPLC and mass spectrometry troubleshooting for Z-D-His-OH peptides. Benchchem.
• How to purify Histidine based peptide with HPLC ?
• The Role of Ion Pairing Agents in Liquid Chromatography (LC)
• Detection of Peptide Purity by RP-HPLC and Mass Spectrometry. MtoZ Biolabs.
• Ion-Pair Reagents for HPLC. Spectrum Chemical.
• A Comparative Guide to the HPLC Analysis of Peptides Containing Boc-Lys(Fmoc)-OH. Benchchem.
• Enhanced Peptide Identification Using Capillary UHPLC and Orbitrap Mass Spectrometry.
• HPLC & Mass Spectrometry Testing for Peptides: Ensuring Purity, Accuracy, and Research Confidence.
• A Comparative Guide to HPLC Analysis of Peptides Synthesized with Fmoc-Histidine Deriv
• HPLC Tech Tip: Approach to Peptide Analysis. Phenomenex.
• Determining the Hydrophobicity Index of Protected Amino Acids and Common Protecting Groups.
• Determination of Intrinsic Hydrophilicity/Hydrophobicity of Amino Acid Side Chains in Peptides in the Absence of Nearest-Neighbor or Conform
• HPLC and UHPLC Column Selection Guide. Merck Millipore.
• How to Reduce Peak Tailing in HPLC? Phenomenex.
• Application Note and Protocol: High-Performance Liquid Chromatography (HPLC) Purification of Peptides Containing L-Histidinamide. Benchchem.
• Synthesis of Histidine-Rich Peptides Using Boc-His(Boc)
• How should I choose a HPLC column for separation small peptides smaller than 30 kDa or in between 30-5 kDa?
• Peak Tailing in HPLC. Element Lab Solutions.
• Synthesis of peptides using tert-butyloxycarbonyl (Boc) as the α-amino protection group.
• What Causes Peak Tailing in HPLC? Chrom Tech, Inc.
• Hydrophobic and Hydrophilic Amino Acids. BOC Sciences.
• The Two Reasons Why HPLC Peaks Tail and How to Reduce Peak Tailing. YouTube.
• HPLC Method For Analysis Of Histidine and Histidine Methyl Ester Dihydrochloride on Primesep 100 Column. SIELC Technologies.
• Did anyone observe spontaneous Boc removal
• Facile t-BOC and FMOC Amino Acid Chiral Separ
• Analytical method development for synthetic peptide purity and impurities content by UHPLC - illustr

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Technical Notes & Optimization

Navigating the Labyrinth of Histidine Chemistry in SPPS: A Technical Guide to Di-Boc-Histidine Side Reactions

For researchers, scientists, and professionals in the field of drug development, the synthesis of peptides is a foundational yet intricate process. Among the canonical amino acids, histidine presents a unique set of challenges primarily due to the reactivity of its imidazole side chain. This technical support guide provides an in-depth exploration of the side reactions associated with Nα,Nτ-bis(tert-butyloxycarbonyl)-L-histidine, commonly known as di-Boc-histidine or Boc-His(Boc)-OH, in Solid-Phase Peptide Synthesis (SPPS). Herein, we dissect the causality behind these reactions, offer field-proven troubleshooting strategies, and present detailed protocols to ensure the stereochemical integrity and purity of your synthetic peptides.

Frequently Asked Questions (FAQs)

Q1: What is the primary advantage of using di-Boc-histidine in SPPS?

The principal benefit of employing Boc-His(Boc)-OH is the significant suppression of racemization during the coupling step.[1][2] Histidine is notoriously prone to epimerization due to the imidazole ring's π-nitrogen acting as an intramolecular base, which can abstract the α-proton of the activated amino acid.[1] The tert-butoxycarbonyl (Boc) group on the imidazole nitrogen effectively reduces the ring's basicity and nucleophilicity, thereby mitigating this detrimental side reaction and preserving the peptide's chirality.[2]

Q2: What is the main limitation of the di-Boc protection strategy for histidine?

The key limitation lies in the lability of the side-chain (Nim-Boc) protecting group. It is cleaved under the same acidic conditions (e.g., trifluoroacetic acid, TFA) used to remove the temporary Nα-Boc group during standard Boc-SPPS cycles.[3] This characteristic makes Boc-His(Boc)-OH best suited for specific synthetic approaches, such as the synthesis of short peptides or the incorporation of histidine near the N-terminus of a longer peptide where the premature deprotection of the side chain is of minimal concern.[3]

Q3: Is the imidazole side chain of di-Boc-histidine susceptible to modification by coupling reagents?

While the Boc group on the imidazole ring significantly dampens its nucleophilicity, the potential for side reactions with highly reactive coupling reagents still exists, albeit at a reduced level compared to unprotected or less effectively protected histidine derivatives. A key concern with certain coupling reagents is the potential for modification of the peptide or the amino acid itself.

Troubleshooting Guide: Navigating Common Side Reactions

Observed Issue	Probable Cause(s)	Detailed Troubleshooting and Mitigation Strategies
Unexpected D-Histidine Isomer Detected (Racemization)	Intramolecular base catalysis by the imidazole π-nitrogen during activation. Prolonged activation times or elevated temperatures can exacerbate this issue.[1]	Primary Recommendation: Utilize Boc-His(Boc)-OH as the protecting group of choice to significantly suppress racemization.[2] Protocol Optimization: • Minimize pre-activation times. • For carbodiimide-mediated couplings, use additives like 1-hydroxybenzotriazole (HOBt) or ethyl cyano(hydroxyimino)acetate (Oxyma) to form less racemization-prone active esters. • In Fmoc-SPPS, even with Fmoc-His(Boc)-OH, coupling at lower temperatures is advisable for critical sequences.[1]
Mass Addition of +155 Da (or multiples) to the N-terminus (Guanidinylation)	This side reaction is primarily associated with the use of uronium-based coupling reagents (e.g., HBTU, HATU). The reagent can react with the free N-terminal amine of the growing peptide chain, forming a stable guanidinium species and terminating the chain.[4] While the Boc-protected imidazole is not the primary site of this reaction, inefficient coupling of the incoming di-Boc-histidine can prolong the availability of the free N-terminal amine for this side reaction.	Reagent Selection: • Opt for phosphonium-based coupling reagents like PyBOP or PyAOP, which do not carry the risk of guanidinylation.[4] Stoichiometry Control: • If using uronium reagents, avoid a large excess. A 1:1 molar ratio of the uronium reagent to the amino acid is recommended to minimize the risk of the side reaction.[5] Protocol Optimization: • Ensure efficient and rapid coupling of the di-Boc-histidine to consume the free N-terminal amine promptly.
Mass Addition of +198.2 Da (Diisopropyl-N-acylurea) or +154.2 Da (Dicyclohexyl-N-acylurea)	This side reaction, the formation of an unreactive N-acylurea, occurs when using carbodiimide coupling reagents like N,N'-diisopropylcarbodiimide (DIC) or N,N'-dicyclohexylcarbodiimide (DCC). The activated O-acylisourea intermediate can undergo an intramolecular rearrangement.[6]	Use of Additives: • The inclusion of HOBt or Oxyma in the coupling reaction is crucial. These additives react with the O-acylisourea to form an active ester, which is less prone to rearranging into the N-acylurea.[6] Reagent Choice: • For challenging couplings, consider switching to phosphonium or uronium-based coupling reagents that do not proceed via an O-acylisourea intermediate.

In-Depth Mechanistic Analysis

Racemization of Histidine

The racemization of histidine during peptide synthesis is a well-documented challenge. The mechanism involves the abstraction of the α-proton by the π-nitrogen of the imidazole ring during the activation of the carboxyl group. This leads to the formation of a planar enolate intermediate, which can be reprotonated from either face, resulting in a mixture of L- and D-histidine enantiomers.

Caption: Mechanism of Histidine Racemization

The use of an electron-withdrawing Boc group on the imidazole ring significantly reduces the basicity of the π-nitrogen, thereby disfavoring the initial proton abstraction step and preserving the stereochemical integrity of the histidine residue.

Guanidinylation of the N-terminus

Uronium-based coupling reagents, such as HBTU and HATU, can lead to a chain-terminating side reaction where the free N-terminal amine of the peptide is guanidinylated. This occurs when the coupling reaction is slow, allowing the excess coupling reagent to react with the more nucleophilic N-terminal amine.

Caption: N-terminal Guanidinylation by Uronium Reagents

While di-Boc-histidine itself is not directly guanidinylated on the imidazole ring due to the Boc protection, ensuring its efficient coupling is key to preventing this side reaction on the elongating peptide chain.

Experimental Protocols

Standard Coupling Protocol for Boc-His(Boc)-OH in Boc-SPPS

This protocol outlines a general procedure for the manual coupling of Boc-His(Boc)-OH using a carbodiimide activator with an additive to suppress side reactions.

• Resin Preparation: Swell the peptide-resin (1 equivalent) in dichloromethane (DCM) for 30 minutes, followed by N,N-dimethylformamide (DMF) for 30 minutes.

• Nα-Boc Deprotection: Treat the resin with 50% TFA in DCM (v/v) for 2 minutes, drain, and then for 20 minutes.

• Washing: Wash the resin with DCM (3x), isopropanol (1x), and DMF (5x).

• Neutralization: Treat the resin with 10% N,N-diisopropylethylamine (DIPEA) in DMF (v/v) for 2 x 2 minutes. Wash with DMF (5x).

• Amino Acid Activation and Coupling:

  • In a separate vessel, dissolve Boc-His(Boc)-OH (3 equivalents) and HOBt (3 equivalents) in a minimal amount of DMF.

  • Add DIC (3 equivalents) to the amino acid solution and allow for a short pre-activation of 5-10 minutes at 0°C.

  • Add the activated amino acid solution to the neutralized resin.

  • Agitate the mixture for 1-2 hours at room temperature.

• Monitoring the Coupling: Perform a ninhydrin (Kaiser) test to confirm the completion of the coupling reaction. A negative result (yellow beads) indicates a complete reaction.

• Washing: Wash the resin with DMF (3x), DCM (3x), and prepare for the next deprotection cycle.

Protocol for Fmoc-His(Boc)-OH in Fmoc-SPPS

For Fmoc-based strategies, Fmoc-His(Boc)-OH is a superior alternative to Fmoc-His(Trt)-OH for minimizing racemization.

• Resin Preparation: Swell the peptide-resin (1 equivalent) in DMF for at least 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (v/v) for 3 minutes, drain, and then for 10 minutes.

• Washing: Wash the resin thoroughly with DMF (5-7 times).

• Amino Acid Activation and Coupling (using HBTU):

  • In a separate vessel, dissolve Fmoc-His(Boc)-OH (3 equivalents), HBTU (2.9 equivalents), and HOBt (3 equivalents) in DMF.

  • Add DIPEA (6 equivalents) to the solution.

  • Immediately add the activation mixture to the resin.

  • Agitate for 1-2 hours at room temperature.

• Monitoring and Washing: As described in the Boc-SPPS protocol.

Conclusion

The strategic use of di-Boc-histidine is a powerful tool in the arsenal of the peptide chemist for mitigating the persistent challenge of racemization. By understanding the underlying chemical principles of its associated side reactions and implementing robust, optimized protocols, researchers can significantly enhance the purity and stereochemical integrity of their synthetic peptides. This guide serves as a foundational resource for troubleshooting and refining your SPPS workflows, ultimately contributing to the successful development of novel peptide-based therapeutics and research tools.

References

• CEM Corporation. Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS. Available at: [Link]

• Ukrainica Bioorganica Acta. Side reactions of onium coupling reagents BOP and HBTU in the synthesis of silica polymer supports. Available at: [Link]

• RSC Publishing. Solid phase peptide synthesis using side-chain unprotected arginine and histidine with Oxyma Pure/TBEC in green solvents. Available at: [Link]

• National Center for Biotechnology Information. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? Available at: [Link]

• ResearchGate. Peptide Rearrangement Side Reactions. Available at: [Link]

• ResearchGate. New Trends in Peptide Coupling Reagents. Available at: [Link]

• Google Patents. Microwave enhanced N-fmoc deprotection in peptide synthesis.

• Ningbo Inno Pharmchem Co.,Ltd. Solid-Phase Peptide Synthesis: The Indispensable Role of Protected Histidine. Available at: [Link]

• Aapptec Peptides. Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Available at: [Link]

• Aapptec. Aggregation, Racemization and Side Reactions in Peptide Synthesis. Available at: [Link]

• Aapptec Peptides. N-Terminal Deprotection - Fmoc removal. Available at: [Link]

• Wiley Online Library. Base-induced side reactions in Fmoc-solid phase peptide synthesis: Minimization by use of piperazine as N!-deprotection reagent. Available at: [Link]

• National Center for Biotechnology Information. Efficient introduction of protected guanidines in boc solid phase peptide synthesis. Available at: [Link]

• Springer Nature. Methods for Removing the Fmoc Group. Available at: [Link]

• Reddit. In Need of Guidance for Dipeptide Synthesis with DiBoc-His-DCHA. Available at: [Link]

• Springer Nature Experiments. Methods for Removing the Fmoc Group. Available at: [Link]

• Mesa Labs. SPPS Tips For Success Handout. Available at: [Link]

• Aapptec Peptides. Coupling Reagents. Available at: [Link]

• National Center for Biotechnology Information. A Reversible Protection Strategy to Improve Fmoc-SPPS of Peptide Thioesters by the N-Acylurea Approach. Available at: [Link]

• Knovel. 3.5 Carbodiimides. Available at: [Link]

• Aapptec. Overview of Solid Phase Peptide Synthesis (SPPS). Available at: [Link]

• National Center for Biotechnology Information. Reinvestigation of the reactions of carbodiimides with alkoxycarbonylamino acid symmetrical anhydrides. Isolation of two N-acylureas. Available at: [Link]

• ResearchGate. Coupling step during synthesis of peptides containing Histidine residue? Available at: [Link]

• Semantic Scholar. Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates. Available at: [Link]

• Aapptec Peptides. Fmoc-His(Boc)-OH [81379-52-4]. Available at: [Link]

• National Center for Biotechnology Information. A Reversible Protection Strategy to Improve Fmoc-SPPS of Peptide Thioesters by the N-Acylurea Approach. Available at: [Link]

• RSC Publishing. Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates. Available at: [Link]

• AAPPTEC. Amino Acid Derivatives for Peptide Synthesis. Available at: [Link]

• SciSpace. Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates. Available at: [Link]

• Indian Academy of Sciences. Synthesis of N-acylurea derivatives from carboxylic acids and N,N -dialkyl carbodiimides in water. Available at: [Link]

• OUCI. Synthesis of N-acylurea derivatives from carboxylic acids and N,N′-dialkyl carbodiimides in water. Available at: [Link]

• ResearchGate. Synthesis of N-acylurea derivatives from carboxylic acids and N,N′-dialkyl carbodiimides in water. Available at: [Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Minimizing Histidine Racemization During Long Peptide Synthesis

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with histidine racemization during solid-phase peptide synthesis (SPPS). Here, we provide in-depth, field-proven insights and practical solutions to preserve the stereochemical integrity of your synthetic peptides.

Frequently Asked Questions (FAQs)

Q1: What makes histidine so prone to racemization during peptide synthesis?

Histidine is one of the most problematic amino acids in peptide synthesis regarding the preservation of stereochemistry.[1] The primary cause is the imidazole side chain, which can act as an internal base.[2] During the carboxyl group activation step, the π-nitrogen of the imidazole ring can abstract the α-proton of the activated histidine residue.[3] This abstraction leads to the formation of a planar enolate intermediate, which can be re-protonated from either side, resulting in a mixture of L- and D-isomers (racemization).[4] This side reaction is particularly prevalent when strong activating agents are used.[5]

Q2: What is the most effective general strategy to prevent histidine racemization?

The most effective and fundamental strategy is to protect the imidazole side chain, specifically at the π-nitrogen.[3][6] Attaching a protecting group to this nitrogen diminishes its basicity and sterically hinders its ability to abstract the α-proton, thereby safeguarding the stereochemical integrity of the histidine residue.[5][6] The choice of this protecting group is a critical experimental decision.

Q3: Which side-chain protecting groups are best for minimizing histidine racemization in Fmoc-SPPS?

The selection of a side-chain protecting group is crucial. While the trityl (Trt) group is widely used for its stability during Fmoc deprotection, it protects the τ-nitrogen, leaving the π-nitrogen free to potentially catalyze racemization.[1][7] For sequences highly sensitive to racemization, protecting groups that mask the π-nitrogen are superior.

Recommended Protecting Groups:

• N-π-tert-Butoxymethyl (Bum): This group effectively blocks the π-nitrogen, significantly reducing racemization.[3]

• N-π-Methoxybenzyloxymethyl (MBom): Similar to Bum, the MBom group is a robust option for eliminating racemization, even under high-temperature conditions like microwave-assisted SPPS.[7][8]

Using derivatives like Fmoc-His(π-Bum)-OH or Fmoc-His(π-Mbom)-OH is a highly recommended strategy for critical syntheses.[3]

Q4: How do coupling reagents and additives influence histidine racemization?

The choice of coupling reagent and the use of additives are paramount in controlling racemization.[6]

• Carbodiimides (e.g., DIC, DCC): When used alone, these reagents can cause significant racemization.[6] However, their tendency to promote racemization can be effectively suppressed by the addition of specific additives.[9][10]

• Onium Salts (e.g., HBTU, HATU, PyBOP): While highly efficient, these reagents can also lead to racemization, especially in the presence of a strong base like Diisopropylethylamine (DIEA).[11][12] The extent of racemization often increases with the pre-activation time.[13]

• Additives (e.g., HOBt, HOAt, Oxyma): The addition of these compounds to coupling reactions is a cornerstone of modern peptide synthesis for minimizing racemization.[9] They react with the activated amino acid to form an active ester intermediate that is less prone to racemization than the initial activated species.[10][14] Oxyma (Ethyl 2-cyano-2-(hydroxyimino)acetate) is a particularly effective and non-explosive alternative to HOBt and HOAt.[14]

Q5: Does temperature play a role in histidine racemization?

Yes, temperature is a significant factor. Higher temperatures accelerate both the desired coupling reaction and the undesired racemization side reaction. This is particularly relevant in microwave-assisted peptide synthesis (MW-SPPS). Studies have shown that lowering the coupling temperature, for example from 80°C to 50°C, can effectively limit the racemization of histidine.[15][16][17]

Troubleshooting Guide

Issue: Significant D-histidine isomer detected in the final peptide product.

This is a common and critical issue that compromises the purity and biological activity of the synthetic peptide. Follow this guide to diagnose and resolve the problem.

Step 1: Analyze the Coupling Chemistry

Your first point of investigation should be the coupling reagents and conditions used for the histidine residue and the subsequent amino acid.

Causality: The combination of a powerful activator and a strong base creates an environment ripe for racemization. Pre-activation, where the carboxylic acid is activated for several minutes before adding it to the resin-bound amine, can exacerbate the problem by allowing more time for the racemization-prone intermediate to exist.[13]

Solution:

• Switch to a Low-Racemization Coupling Cocktail: If you are using a carbodiimide like DIC alone, immediately incorporate an additive. The combination of DIC/Oxyma is highly recommended and has been shown to be one of the mildest and most effective methods for suppressing racemization.[11][12]

• Avoid Pre-activation: Instead of pre-activating the Fmoc-His-OH derivative, employ an in situ activation protocol. Mix the amino acid, coupling reagent, and additive, and add them immediately to the reaction vessel.

• Moderate the Base: If using onium salt reagents, the base is often the biggest contributor to racemization. Replace strong, non-hindered bases like DIEA or N-methylmorpholine (NMM) with a more sterically hindered and weaker base like 2,4,6-collidine .[8]

Data-Driven Reagent Selection

The choice of coupling reagent has a quantifiable impact on racemization. The table below summarizes experimental findings on the percentage of D-isomer formed when coupling Fmoc-L-His(Trt)-OH using various common reagents.

Coupling Reagent Combination	% D-Isomer (Racemization)
DIC/Oxyma	1.8%
EDCl/HOBt	10.6%
HBTU/NMM	10.9%
PyBop/NMM	11.2%
HATU/NMM	13.9%
(Data adapted from studies on His racemization)[11][12]

This data clearly demonstrates the superiority of the DIC/Oxyma combination for preserving stereochemical purity.[11]

Step 2: Evaluate the Histidine Protecting Group

If optimizing the coupling chemistry is insufficient, the choice of side-chain protecting group is the next critical parameter to address.

Causality: As previously mentioned, the standard Fmoc-His(Trt)-OH derivative protects the tau (τ) nitrogen, but leaves the pi (π) nitrogen exposed. This exposed nitrogen is the intramolecular catalyst for proton abstraction and subsequent racemization.[3]

Solution:

• Implement a π-Nitrogen Protected Histidine: For your next synthesis, procure and utilize a histidine derivative where the π-nitrogen is explicitly blocked.

  • Fmoc-His(Bum)-OH

  • Fmoc-His(Mbom)-OH These derivatives are specifically designed to prevent the intramolecular base catalysis mechanism and are highly effective at suppressing racemization.[3][7][8]

Step 3: Optimize Reaction Conditions

Fine-tuning the physical parameters of the synthesis can provide an additional layer of control.

Causality: Chemical reactions, including racemization, are accelerated by heat. Prolonged coupling times increase the duration that the activated amino acid is exposed to racemization-conducive conditions.

Solution:

• Control Temperature: If using a microwave synthesizer, reduce the maximum coupling temperature for the histidine residue to 50°C.[16] For conventional synthesis, ensure the reaction vessel is not subject to external heat sources and consider performing the coupling at room temperature or slightly below.

• Minimize Coupling Time: Use a sufficient excess of reagents to drive the reaction to completion quickly, then proceed with washing. Avoid unnecessarily long coupling times. Monitor the reaction with a qualitative test (e.g., Kaiser test) to determine the minimum time required for complete coupling.

Visualizing the Problem and Solution

Mechanism of Histidine Racemization

The following diagram illustrates the key chemical pathway leading to the loss of stereochemical integrity at the histidine α-carbon.

Caption: Workflow for a low-racemization histidine coupling protocol.

Detailed Protocol: Low-Racemization Coupling of Fmoc-His

This protocol is intended for a standard Fmoc-SPPS workflow. Equivalents are based on the initial resin loading.

• Resin Preparation: Ensure the N-terminal Fmoc group of the preceding amino acid has been completely removed and the resin has been thoroughly washed with DMF.

• Reagent Solution Preparation: In a separate vessel, dissolve the following reagents in DMF or NMP:

  • Fmoc-His(Bum)-OH or Fmoc-His(Mbom)-OH (4 equivalents)

  • Oxyma (4 equivalents)

• Activation and Coupling:

  • Add the amino acid/Oxyma solution to the reaction vessel containing the resin.

  • Add DIC (4 equivalents) to the reaction vessel to initiate the activation in situ.

  • Allow the coupling reaction to proceed for 1-2 hours at room temperature. For microwave-assisted synthesis, set the temperature to a maximum of 50°C.

• Monitoring: Perform a Kaiser test on a small sample of resin beads to confirm the complete consumption of the free amine. If the test is positive (blue beads), allow the reaction to proceed for another 30-60 minutes.

• Washing: Once the coupling is complete (Kaiser test is negative), drain the reaction vessel and wash the resin extensively with DMF (3-5 times) and DCM (2-3 times) to remove all soluble reagents and byproducts.

• Continuation: The resin is now ready for the Fmoc deprotection step to proceed with the synthesis of the next residue in the peptide sequence.

By implementing these evidence-based strategies, you can significantly reduce or eliminate the issue of histidine racemization, ensuring the production of high-purity, stereochemically defined peptides for your research and development needs.

References

• Wikipedia. (n.d.). Peptide synthesis. Retrieved from [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• Fujie, T., et al. (2023). Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group. Nature Communications. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of coupling reagent on α-C racemization of His, Cys, and Ser... [Diagram]. Retrieved from [Link]

• Jones, J. H., & Ramage, W. I. (1980). Mechanism of racemisation of histidine derivatives in peptide synthesis. International Journal of Peptide and Protein Research, 15(3), 301-303. Retrieved from [Link]

• MDPI. (2022). Epimerisation in Peptide Synthesis. Molecules, 27(15), 5039. Retrieved from [Link]

• Palasek, S. A., Cox, Z., & Collins, J. M. (2007). Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis. Journal of Peptide Science, 13(3), 143-148. Retrieved from [Link]

• Palasek, S. A., Cox, Z., & Collins, J. M. (2007). Limiting Racemization and Aspartimide Formation in Microwave-Enhanced Fmoc Solid Phase Peptide Synthesis. Journal of Peptide Science. Retrieved from [Link]

• Chen, F-C., et al. (2022). Suppression of Simultaneous Fmoc-His(Trt)-OH Racemization and Nα-DIC-Endcapping in Solid-Phase Peptide Synthesis through Design of Experiments and Its Implication for an Amino Acid Activation Strategy in Peptide Synthesis. Organic Process Research & Development. Retrieved from [Link]

• ResearchGate. (n.d.). Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis. Retrieved from [Link]

• ChemRxiv. (2021). Peptide Synthesis Using Unprotected Amino Acids. Retrieved from [Link]

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

• ResearchGate. (2018). Coupling step during synthesis of peptides containing Histidine residue? Retrieved from [Link]

• Han, Y., et al. (2017). Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis. Journal of Peptide Science. Retrieved from [Link]

• Albericio, F., & Annis, I. (2013). Bachem – Insights into Peptide Chemistry Achievements by the World's Leading Independent Manufacturer of Peptides. CHIMIA International Journal for Chemistry, 67(12), 874-878. Retrieved from [Link]

• ResearchGate. (n.d.). Analysis of Racemization During "Standard" Solid Phase Peptide Synthesis: A Multicenter Study. Retrieved from [Link]

• Mesa Labs. (n.d.). SPPS Tips For Success Handout. Retrieved from [Link]

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Reference Data & Comparative Studies

The Strategic Advantage of Dually Protected Histidine: A Cost-Effectiveness Analysis of Boc-His(1-Boc)-Osu

For researchers, scientists, and drug development professionals engaged in solid-phase peptide synthesis (SPPS), the incorporation of histidine presents a persistent challenge. The unique imidazole side chain of this amino acid is a notorious culprit in racemization, a side reaction that can critically compromise the biological activity and therapeutic efficacy of the final peptide. The selection of an appropriate protecting group strategy for histidine is therefore a pivotal decision that directly impacts yield, purity, and overall cost-effectiveness. This guide provides an in-depth technical comparison of Boc-His(1-Boc)-Osu against other commonly used protected histidines, offering experimental insights and a cost-benefit analysis to inform your synthesis strategy.

The Histidine Conundrum: A Tale of Racemization

The primary mechanism of histidine racemization involves the lone pair of electrons on the π-nitrogen (N-π) of the imidazole ring acting as an intramolecular base. During the activation of the carboxyl group for coupling, this nitrogen can abstract the α-proton, leading to the formation of a planar, achiral enolate intermediate. Subsequent reprotonation can occur from either side, resulting in a mixture of L- and D-isomers.[1][2] This side reaction is particularly pronounced with prolonged activation times or at elevated temperatures, conditions often necessary to drive difficult couplings to completion.

The choice of protecting group for the imidazole side chain is the most critical factor in mitigating this detrimental side reaction. An ideal protecting group should effectively suppress the basicity of the N-π nitrogen without introducing other complications such as steric hindrance or the generation of reactive byproducts during cleavage.

A Comparative Analysis of Protected Histidines

To provide a clear framework for decision-making, we will compare Boc-His(1-Boc)-Osu with three other widely used protected histidines: Boc-His(Trt)-OH, Boc-His(Tos)-OH, and for a cross-chemistry perspective, Fmoc-His(Trt)-OH.

Feature	Boc-His(1-Boc)-Osu	Boc-His(Trt)-OH	Boc-His(Tos)-OH	Fmoc-His(Trt)-OH
Protection Strategy	Nα-Boc, Nτ-Boc	Nα-Boc, Nτ-Trt	Nα-Boc, Nτ-Tos	Nα-Fmoc, Nτ-Trt
Racemization Risk	Very Low	High	Moderate	High
Coupling Efficiency	High (pre-activated)	Moderate to High	Moderate to High	Moderate to High
Deprotection	Simultaneous with final cleavage	Simultaneous with final cleavage	Potentially labile to HOBt	Nα: Piperidine; Side Chain: TFA
Relative Cost	High	Moderate	Low to Moderate	Moderate
Key Advantage	Superior racemization suppression	Widely used, compatible with standard Boc-SPPS	Economical	Standard for Fmoc-SPPS
Key Disadvantage	Higher initial cost	Prone to significant racemization	Tosyl group lability issues	High racemization potential

Boc-His(1-Boc)-Osu: The Gold Standard for Chiral Purity

Boc-His(1-Boc)-Osu represents a superior strategy for histidine incorporation due to its dual Boc protection. The Boc group on the imidazole nitrogen (Nτ) is a urethane-type protecting group that significantly reduces the basicity of the catalytically active N-π nitrogen through electron withdrawal. This electronic effect is the primary reason for its exceptional ability to suppress racemization.[3] Furthermore, the pre-activated N-hydroxysuccinimide (OSu) ester facilitates a direct and efficient coupling reaction, minimizing the activation time and further reducing the window for potential racemization.

While the initial procurement cost of Boc-His(1-Boc)-Osu is higher than other derivatives, its use can lead to significant downstream cost savings. The exceptionally low risk of racemization translates to higher purity of the crude peptide, simplifying purification and increasing the overall yield of the desired stereoisomer. For the synthesis of therapeutic peptides where stereochemical purity is a non-negotiable regulatory requirement, the investment in Boc-His(1-Boc)-Osu is often justified by the reduced risk of batch failure and the lower costs associated with purification.

Boc-His(Trt)-OH: A Widely Used but Risky Alternative

Boc-His(Trt)-OH is a commonly used protected histidine in Boc-SPPS. The bulky trityl (Trt) group provides steric hindrance, effectively preventing side-chain acylation.[4] However, it offers minimal electronic protection to the imidazole ring, leaving the N-π nitrogen sufficiently basic to catalyze racemization.[5] Studies on the analogous Fmoc-His(Trt)-OH have shown significant levels of D-isomer formation, particularly under forcing coupling conditions.[6][7] While racemization can be minimized by using specific coupling reagents and carefully controlling reaction times, the inherent risk remains high. The primary advantage of Boc-His(Trt)-OH lies in its compatibility with standard Boc-SPPS workflows and its moderate cost.[8]

Boc-His(Tos)-OH: An Economical but Temperamental Choice

Boc-His(Tos)-OH is an economically attractive option for histidine incorporation. The tosyl (Tos) group is electron-withdrawing and can help to reduce racemization compared to the Trt group. However, the stability of the Tos group can be a concern. It has been reported that the Tos group is labile to 1-hydroxybenzotriazole (HOBt), a common additive in coupling reactions.[9] Premature deprotection of the imidazole side chain can lead to the same racemization and side-reaction issues as an unprotected histidine. Therefore, its use requires careful consideration of the coupling cocktail and is generally recommended for shorter peptides or for introducing histidine residues near the N-terminus.[10]

Fmoc-His(Trt)-OH: A Perspective from the Orthogonal Chemistry

While this guide focuses on Boc-protected histidines, a brief comparison with Fmoc-His(Trt)-OH is instructive. The Fmoc/tBu strategy is currently the most widely used approach in SPPS.[11] However, the issue of histidine racemization persists. Fmoc-His(Trt)-OH is known to be highly prone to racemization, with some studies reporting D-isomer formation exceeding 16% at elevated temperatures.[3] This highlights that even in the context of the more modern Fmoc chemistry, the challenge of preserving histidine's stereochemical integrity remains a significant hurdle, further emphasizing the importance of the side-chain protecting group's electronic properties.

Experimental Workflows and Mechanistic Insights

To provide a practical context for the comparison, we present generalized protocols for the incorporation of Boc-His(1-Boc)-Osu and a more traditional protected histidine, along with a visualization of the key chemical transformations.

Experimental Protocol: Incorporation of Boc-His(1-Boc)-Osu in Boc-SPPS

• Resin Preparation: Swell the appropriate resin (e.g., Merrifield or PAM resin) in dichloromethane (DCM) for 30 minutes.

• Nα-Boc Deprotection: Treat the resin with 50% trifluoroacetic acid (TFA) in DCM for 20 minutes.

• Washing: Wash the resin thoroughly with DCM, followed by isopropanol (IPA), and then N,N-dimethylformamide (DMF).

• Neutralization: Neutralize the resin with a 5% solution of diisopropylethylamine (DIEA) in DMF (2 x 2 minutes).

• Washing: Wash the resin with DMF.

• Coupling: Dissolve Boc-His(1-Boc)-Osu (1.5-2.0 equivalents) in a minimal amount of DMF and add it to the resin. Allow the coupling to proceed for 1-2 hours at room temperature.

• Washing: Wash the resin with DMF and DCM.

• Monitoring: Perform a Kaiser test to confirm the completion of the coupling.

Experimental Protocol: Incorporation of Boc-His(Trt)-OH with in situ Activation

Steps 1-5 are the same as for Boc-His(1-Boc)-Osu.

• Coupling: In a separate vessel, dissolve Boc-His(Trt)-OH (3 equivalents) and a coupling agent (e.g., HBTU, 2.9 equivalents) in DMF. To minimize racemization, add the activating agents to the resin immediately followed by the protected amino acid and DIEA (6 equivalents). Allow the coupling to proceed for 2-4 hours.

• Washing and Monitoring: Proceed as with Boc-His(1-Boc)-Osu.

Caption: Boc-SPPS workflow with different histidine coupling strategies.

The Underlying Chemistry of Racemization Suppression

The superior performance of Boc-His(1-Boc)-Osu in preventing racemization is rooted in the electronic properties of the Boc protecting group on the imidazole ring.

Caption: Mechanistic comparison of racemization in protected histidines.

Conclusion and Recommendations

The selection of a protected histidine derivative is a critical decision in peptide synthesis that requires a careful balance of scientific rigor and economic considerations.

• For the synthesis of high-value therapeutic peptides, long and complex sequences, or any peptide where stereochemical purity is paramount, Boc-His(1-Boc)-Osu is the highly recommended choice. The initial higher cost is a sound investment that pays dividends in the form of higher crude purity, simplified purification, increased final yield, and a significantly lower risk of costly batch failures due to racemization.

• For routine, non-critical peptide synthesis where some level of racemization can be tolerated or effectively managed through optimized coupling protocols, Boc-His(Trt)-OH may be a suitable and more economical option. However, researchers must be vigilant in monitoring for and mitigating racemization.

• Boc-His(Tos)-OH should be used with caution, particularly in syntheses that employ HOBt as a coupling additive. Its use is best reserved for short peptides or for the incorporation of histidine at the N-terminus.

Ultimately, a thorough cost-effectiveness analysis extends beyond the price per gram of the amino acid derivative. It must encompass the entire workflow, from the cost of reagents and solvents to the time and resources allocated for purification and analysis. By choosing the most appropriate protected histidine for the specific application, researchers can optimize their peptide synthesis endeavors, ensuring the production of high-quality, stereochemically defined peptides in a cost-effective manner.

References

• Bodanszky, M., & Bodanszky, A. (1994). The Practice of Peptide Synthesis. Springer-Verlag.
• Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids. International journal of peptide and protein research, 35(3), 161-214.
• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino acid-protecting groups. Chemical reviews, 109(6), 2455-2504.
• King, D. S., Fields, C. G., & Fields, G. B. (1990). A cleavage method which minimizes side reactions following Fmoc solid phase peptide synthesis. International journal of peptide and protein research, 36(3), 255-266.
• Coin, I., Beyermann, M., & Bienert, M. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences.

• CEM Corporation. (n.d.). Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS. Retrieved from [Link]

• BenchChem. (2025). OH versus Fmoc-His(Boc)-OH in the Suppression of Racemization during Solid-Phase Peptide Synthesis. Retrieved from a relevant BenchChem technical guide.
• BenchChem. (2025). OH and Boc-His(Trt)-OH in Peptide Synthesis. Retrieved from a relevant BenchChem technical guide.

• Aapptec. (n.d.). Fmoc-His(Trt)-OH. Retrieved from [Link]

• BenchChem. (2025). Preventing Histidine Racemization in Peptide Synthesis: A Technical Guide to Boc-His(3-Bom)-Osu. Retrieved from a relevant BenchChem technical guide.

• Aapptec. (n.d.). Boc-His(Tos)-OH. Retrieved from [Link]

• Sigma-Aldrich. (n.d.). Fmoc-His(Trt)-OH. Retrieved from a relevant Sigma-Aldrich product page.
• BenchChem. (2025). A Comparative Analysis of Boc-His(Boc)-OH and Fmoc-His(Trt)-OH in Peptide Synthesis. Retrieved from a relevant BenchChem technical guide.
• BenchChem. (2025). Technical Support Center: Base Selection and Racemization Control for Boc-Amino Acids. Retrieved from a relevant BenchChem technical guide.
• BenchChem. (2025). Application Notes and Protocols for Fmoc-His(Boc)-OH in Solid-Phase Peptide Synthesis (SPPS). Retrieved from a relevant BenchChem technical guide.
• Amblard, M., Fehrentz, J. A., Martinez, J., & Subra, G. (2006). Methods and protocols of modern solid phase peptide synthesis. Molecular biotechnology, 33(3), 239-254.
• Albericio, F., & Carpino, L. A. (1997). Coupling reagents and activation. Methods in enzymology, 289, 104-126.
• Han, Y., & Houghten, R. A. (2000). A convenient method for the quantitative monitoring of solid-phase peptide synthesis.

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A Researcher's Guide to the Spectroscopic Confirmation of Boc-His(1-Boc)-Osu Structure

In the intricate world of solid-phase peptide synthesis (SPPS), the precise protection and subsequent confirmation of amino acid building blocks are paramount to achieving the desired final peptide. Histidine, with its reactive imidazole side chain, presents a unique challenge. The choice of protecting group for this side chain can significantly impact coupling efficiency, prevent unwanted side reactions, and ultimately dictate the success of the synthesis. Among the various strategies, the dual-protection of histidine with tert-butyloxycarbonyl (Boc) on both the α-amino group and the imidazole nitrogen, followed by activation of the carboxyl group as an N-hydroxysuccinimide (Osu) ester, yields the valuable reagent Boc-His(1-Boc)-Osu.

This guide provides an in-depth analysis of the spectroscopic data required to unequivocally confirm the structure of Boc-His(1-Boc)-Osu. We will delve into the nuances of ¹H NMR, ¹³C NMR, and mass spectrometry data, comparing them with common alternative histidine protection schemes. This comparative approach is designed to equip researchers, scientists, and drug development professionals with the expertise to confidently verify their starting materials, ensuring the integrity of their synthetic peptides.

The Rationale Behind Imidazole Protection: Why Boc-His(1-Boc)-Osu?

The imidazole ring of histidine is nucleophilic and can be protonated at physiological pH. During peptide coupling, the unprotected imidazole side chain can lead to several undesirable side reactions, including racemization and side-chain acylation.[1] To circumvent these issues, various protecting groups have been developed. The use of a Boc group to protect the imidazole nitrogen offers the advantage of being removable under the same acidic conditions used to deprotect the α-amino Boc group, streamlining the deprotection steps in a Boc-based SPPS strategy. The Osu ester provides a highly reactive carboxyl group, facilitating efficient peptide bond formation.

The synthesis of Boc-His(1-Boc)-Osu involves the reaction of Boc-His-OH with an excess of di-tert-butyl dicarbonate (Boc₂O) to install the second Boc group onto the imidazole ring, followed by esterification with N-hydroxysuccinimide. The precise location of the second Boc group on either the τ (tele) or π (pros) nitrogen of the imidazole ring is a critical aspect of its characterization. For Boc-His(1-Boc)-Osu, the Boc group is predominantly on the π-nitrogen (N-1).

Spectroscopic Fingerprints of Boc-His(1-Boc)-Osu

Confirmation of the successful synthesis and purity of Boc-His(1-Boc)-Osu relies on a combination of spectroscopic techniques. Each method provides a unique piece of the structural puzzle.

¹H NMR Spectroscopy: A Window into the Proton Environment

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is arguably the most powerful tool for the initial structural elucidation of organic molecules. The chemical shift, multiplicity, and integration of each proton signal provide a detailed map of the molecule's connectivity.[2]

Experimental Protocol: ¹H NMR Acquisition

• Sample Preparation: Dissolve approximately 5-10 mg of the dried Boc-His(1-Boc)-Osu sample in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical; CDCl₃ is often preferred for its ability to dissolve the compound well and for its relatively simple residual peak.[3][4][5]

• Instrumentation: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer. Higher field strengths provide better signal dispersion and resolution.

• Data Acquisition: Record the spectrum at room temperature. A sufficient number of scans should be acquired to achieve a good signal-to-noise ratio.

• Data Processing: Process the raw data by applying a Fourier transform, phasing the spectrum, and calibrating the chemical shift scale to the residual solvent peak (e.g., CDCl₃ at δ 7.26 ppm).[6]

Data Interpretation:

A representative ¹H NMR spectrum of Boc-His(1-Boc)-Osu will exhibit characteristic signals. The presence of two distinct singlets for the Boc groups, each integrating to 9 protons, is a key indicator of the di-Boc protection. The slight difference in their chemical shifts arises from their different chemical environments.

Table 1: Comparative ¹H NMR Data (Typical Shifts in CDCl₃)

Proton Assignment	Boc-His(1-Boc)-Osu (δ, ppm)	Boc-His(Trt)-OH (δ, ppm)	Key Differentiator
Imidazole Protons	~8.1 (s, 1H), ~7.3 (s, 1H)	~7.5 (s, 1H), ~6.8 (s, 1H)	The electron-withdrawing Boc group on the imidazole of the target compound causes a more significant downfield shift of the ring protons compared to the Trityl group.
α-CH	~4.9 (m, 1H)	~4.4 (m, 1H)	The chemical environment of the chiral center is influenced by the side chain protecting group.
β-CH₂	~3.3 (m, 2H)	~3.1 (m, 2H)	Subtle shifts are observed due to the different electronic effects of the imidazole protecting groups.
Osu CH₂CH₂	~2.8 (s, 4H)	N/A	This sharp singlet is a definitive marker for the Osu ester and is absent in the free acid alternative.
Protecting Group Protons	~1.6 (s, 9H), ~1.4 (s, 9H)	~7.2-7.4 (m, 15H), ~1.4 (s, 9H)	The most striking difference: two sharp singlets for the two Boc groups versus a large multiplet in the aromatic region for the Trityl group.[7]

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

Carbon-13 NMR spectroscopy complements ¹H NMR by providing information about the carbon framework of the molecule.[8] Although it is less sensitive, it is invaluable for confirming the presence of quaternary carbons and carbonyl groups.

Experimental Protocol: ¹³C NMR Acquisition

• Sample Preparation: Use the same sample prepared for ¹H NMR, ensuring a sufficient concentration for ¹³C detection (typically 15-20 mg).

• Instrumentation: Acquire the spectrum on a 100 MHz or higher spectrometer.

• Data Acquisition: Use a standard proton-decoupled pulse program. A greater number of scans (often several thousand) and a longer relaxation delay are required compared to ¹H NMR due to the low natural abundance of ¹³C and its longer relaxation times.

• Data Processing: Process the data similarly to ¹H NMR, referencing the spectrum to the solvent peak (e.g., CDCl₃ at δ 77.16 ppm).[9]

Data Interpretation:

Key signals in the ¹³C NMR spectrum of Boc-His(1-Boc)-Osu include the carbonyl carbons of the Osu ester and the two Boc groups, the quaternary carbons of the Boc groups, and the carbons of the imidazole ring.

Table 2: Comparative ¹³C NMR Data (Typical Shifts in CDCl₃)

Carbon Assignment	Boc-His(1-Boc)-Osu (δ, ppm)	Boc-His(Trt)-OH (δ, ppm)	Key Differentiator
Carboxyl/Ester C=O	~168-170	~173-175	The Osu ester carbonyl is typically found slightly upfield compared to the free carboxylic acid.
Boc C=O	~155 (α-Boc), ~148 (Im-Boc)	~155	The presence of two distinct Boc carbonyl signals confirms the di-protection scheme.
Imidazole Carbons	~138, ~135, ~115	~137, ~136, ~117	Shifts are subtly influenced by the protecting group.
Osu C=O	~169	N/A	A clear indicator of the succinimidyl ester.
Boc Quaternary C	~84, ~81	~80	Two signals are expected for the two non-equivalent Boc groups.
Trityl Carbons	N/A	~142 (quat.), ~127-130 (arom.)	The Trityl group introduces a unique quaternary carbon and multiple aromatic signals absent in the di-Boc compound.[7]
Boc CH₃	~28.3, ~28.1	~28.3	The methyl carbons of the two Boc groups will appear in this region, often as distinct signals.

Mass Spectrometry: The Final Molecular Weight Confirmation

Mass spectrometry (MS) is the definitive technique for confirming the molecular weight of the synthesized product. Electrospray ionization (ESI) is a soft ionization technique well-suited for this type of molecule, typically yielding the protonated molecular ion [M+H]⁺ or other adducts like [M+Na]⁺.

Experimental Protocol: ESI-MS Acquisition

• Sample Preparation: Prepare a dilute solution of the sample (approx. 0.1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Infuse the sample solution into an ESI mass spectrometer.

• Data Acquisition: Acquire the spectrum in positive ion mode.

• Data Analysis: Identify the molecular ion peak and compare its mass-to-charge ratio (m/z) with the theoretical value.

Data Interpretation:

For Boc-His(1-Boc)-Osu (C₂₀H₂₈N₄O₈), the theoretical monoisotopic mass is 452.1856 g/mol .[10] In an ESI-MS spectrum, one would expect to observe a prominent peak at:

• [M+H]⁺ = 453.1935 m/z

• [M+Na]⁺ = 475.1754 m/z

The observation of these peaks provides strong evidence for the successful synthesis of the target molecule. This data is crucial for distinguishing it from starting materials or incompletely protected side-products.

Comparative Workflow and Structural Analysis

The following diagrams illustrate the logical workflow for confirming the structure of Boc-His(1-Boc)-Osu and highlight the key structural differences compared to a common alternative, Boc-His(Trt)-OH.

Caption: Workflow for Synthesis and Spectroscopic Confirmation.

Caption: Key Structural Differences for Spectroscopic Comparison.

Conclusion

The structural confirmation of Boc-His(1-Boc)-Osu is a self-validating process when ¹H NMR, ¹³C NMR, and mass spectrometry are used in concert. The ¹H NMR provides the most immediate and information-rich snapshot, with the two distinct Boc singlets and the Osu singlet serving as unmistakable landmarks. ¹³C NMR corroborates this by confirming the presence of all expected carbon environments, particularly the multiple carbonyl and quaternary carbons. Finally, high-resolution mass spectrometry provides the definitive molecular formula confirmation. By comparing this comprehensive dataset against those of common alternatives like Trityl-protected histidine, researchers can proceed with confidence, knowing their key building block is structurally pure and correctly identified, thereby safeguarding the integrity of their entire peptide synthesis campaign.

References

• Mykhailiuk, P. K., et al. (2008). Synthesis of Trifluoromethyl-Substituted Proline Analogues as 19F-NMR Labels for Peptides in Polyproline II conformation. Supporting Information for an article in a Wiley-VCH journal. [Link]

• Human Metabolome Database. (n.d.). ¹H NMR Spectrum (1D, 400 MHz, CDCl₃, experimental) (HMDB0000228). HMDB. [Link]

• Human Metabolome Database. (n.d.). ¹H NMR Spectrum (1D, 90 MHz, CDCl₃, experimental) (HMDB0000108). HMDB. [Link]

• Chemistry Steps. (n.d.). NMR Chemical Shift Values Table. [Link]

• University of Potsdam. (n.d.). ¹H NMR Spectroscopy. Spectroscopy in the Organic Chemistry Lab. [Link]

• MDPI. (2020). ¹³C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. Organics. [Link]

• National Center for Biotechnology Information. (n.d.). Fmoc-His(1-Trt)-Gly-Gly-OH. PubChem Compound Database. [Link]

• University of Wisconsin. (n.d.). NMR Spectroscopy :: ¹H NMR Chemical Shifts. Organic Chemistry Data. [Link]

• Human Metabolome Database. (n.d.). ¹H NMR Spectrum (1D, CDCl₃, experimental) (HMDB0000806). HMDB. [Link]

• National Center for Biotechnology Information. (n.d.). Boc-His(Trt)-OH, Nalpha-Boc-N(im)-trityl-L-histidine. PubChem Compound Database. [Link]

• The Royal Society of Chemistry. (2008). Supplementary Material (ESI) for Chemical Communications. [Link]

• ResearchGate. (n.d.). ¹H NMR spectrum (300 MHz, 25 °C, CDCl₃) of Boc-protected dibromo monomer (M2). [Link]

• University of Wisconsin. (n.d.). NMR Spectroscopy :: ¹³C NMR Chemical Shifts. Organic Chemistry Data. [Link]

• AAPPTec. (n.d.). Boc-His(Trt)-OH [32926-43-5]. [Link]

• CEM Corporation. (n.d.). Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Boc-His(1-Boc)-Osu

Welcome to your definitive resource for the safe handling of Nα,Nτ-bis(tert-butyloxycarbonyl)-L-histidine N-hydroxysuccinimide ester, or Boc-His(1-Boc)-Osu. As a Senior Application Scientist, my goal is not just to provide a protocol but to instill a deep understanding of why these safety measures are critical. Boc-His(1-Boc)-Osu is an activated ester widely used in peptide synthesis for the precise incorporation of a protected histidine residue.[1] Its reactivity, while essential for synthesis, also necessitates a robust safety protocol to protect you, your colleagues, and your research. This guide is built on the pillars of expertise, trustworthiness, and authoritative grounding to ensure your work is both groundbreaking and safe.

The Chemist's Rationale: Understanding the Hazards

Boc-His(1-Boc)-Osu is a fine, often airborne, powder.[2] The primary hazards stem from its nature as an N-succinimidyl (Osu) ester and a protected amino acid derivative.

• Reactivity of the Osu Ester: The N-hydroxysuccinimide ester is a highly reactive leaving group designed to readily couple with primary amines. This inherent reactivity means it can also react with biological nucleophiles, such as amines and thiols on proteins found in your skin, eyes, and respiratory tract. While specific toxicity data for Boc-His(1-Boc)-Osu is limited, compounds of this class are generally considered to be potential irritants.[3][4]

• Inhalation Risk: As a fine powder, the compound can be easily aerosolized during handling (e.g., weighing, transferring). Inhalation is a primary route of exposure, potentially leading to respiratory irritation.[3][5]

• Dermal and Eye Contact: Direct contact with skin can cause irritation.[4][5] The greatest immediate risk is eye contact, which can lead to serious irritation or damage.[3][5]

Given these characteristics, a comprehensive personal protective equipment (PPE) strategy is not just recommended; it is mandatory for safe handling.

Your Armor: A Detailed PPE Protocol

The selection of PPE is dictated by a risk assessment of the procedures you will be performing. Handling milligram quantities of a solution is different from weighing out several grams of the powder. The following table summarizes the essential PPE, with explanations grounded in the compound's properties.

Protection Type	Required PPE	Specifications and Best Practices
Hand Protection	Double-gloved nitrile gloves	Nitrile provides good chemical resistance. Double-gloving is a critical best practice that provides a fresh layer of protection in case the outer glove is compromised, a frequent occurrence in lab work.[4] Change gloves immediately if contaminated.
Eye & Face Protection	Safety goggles with side shields or a full-face shield	Standard safety glasses are insufficient. Chemical splash goggles that form a seal around the eyes are essential to protect against airborne powder and splashes.[5] A face shield should be worn over goggles when handling larger quantities.[4]
Body Protection	Fully-buttoned laboratory coat	A lab coat made of a suitable, low-linting material is required to protect skin and personal clothing from contamination.[4] Ensure it is fully fastened.
Respiratory Protection	N95 or higher-rated respirator	Crucial when handling the solid powder outside of a certified chemical fume hood. An N95 respirator will filter out fine dust particles. For larger quantities or in areas with poor ventilation, a higher level of protection, such as a half-mask respirator with appropriate cartridges, may be necessary.[4]

The Workflow: Integrating Safety into Your Experiment

Safe science is logical. The following workflow illustrates the decision-making process for PPE selection and safe handling, ensuring that every step is a self-validating system of protection.

Caption: Decision workflow for PPE selection and safe handling.

Operational Plan: Step-by-Step Handling

• Engineering Controls First : Always handle Boc-His(1-Boc)-Osu, especially the solid powder, within a certified chemical fume hood to minimize inhalation exposure.[3] The work surface should be covered with disposable bench paper to contain any potential spills.

• Donning PPE : Before handling the chemical, put on all required PPE as determined by your risk assessment.

• Handling the Solid : When weighing the powder, do so gently to avoid creating dust. Use spatulas and weighing paper appropriate for the amount being handled. Keep the container sealed when not in use.

• Handling Solutions : When working with solutions, conduct all transfers within the fume hood. Be mindful of potential splashes.

• Post-Handling : After use, decontaminate the work area. Carefully remove and dispose of gloves and any other contaminated disposable PPE in a designated hazardous waste container.[4] Wash your hands thoroughly with soap and water.

Emergency Protocols: When Things Go Wrong

Preparedness is key to safety. In the event of exposure or a spill, immediate and correct action is crucial.

First Aid Measures

• Inhalation : Move the affected person to fresh air immediately. If breathing is difficult, provide oxygen. Seek immediate medical attention.[6]

• Skin Contact : Remove contaminated clothing immediately. Wash the affected area thoroughly with soap and plenty of water. Seek medical attention if irritation develops or persists.[6]

• Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[5][6]

• Ingestion : Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Call a poison control center or doctor immediately.[6]

Spill Management

• Evacuate : Clear the immediate area of all personnel.

• Protect Yourself : Wear all the appropriate PPE, including respiratory protection, before attempting to clean the spill.

• Containment : For small spills, gently cover with an inert absorbent material (e.g., vermiculite, sand).

• Cleanup : Carefully sweep or scoop the absorbed material into a clearly labeled, sealed container for hazardous waste disposal. Avoid generating dust.[5][6]

• Decontaminate : Clean the spill area thoroughly.

• Large Spills : For large spills, evacuate the laboratory and contact your institution's Environmental Health and Safety (EHS) department immediately.

Responsible Disposal

Proper disposal is a critical final step to protect the environment and ensure regulatory compliance.

• Solid Waste : All solid waste contaminated with Boc-His(1-Boc)-Osu, including used vials, pipette tips, gloves, and bench paper, must be collected in a clearly labeled, sealed container designated for hazardous chemical waste.[3]

• Liquid Waste : Unused solutions containing Boc-His(1-Boc)-Osu should be collected in a separate, labeled hazardous waste container. Do not pour chemical waste down the drain.[6]

By adhering to these protocols, you build a culture of safety that extends beyond yourself to your entire team. Your meticulous attention to handling procedures for reagents like Boc-His(1-Boc)-Osu is the hallmark of an exemplary scientist.

References

• BenchChem. Personal protective equipment for handling NBD dodecanoic acid N-succinimidyl ester.
• BenchChem. Personal protective equipment for handling MCA succinimidyl ester.
• ChemicalBook. Boc-His(1-Boc)
• ChemicalBook. Boc-His(1-Boc)-OSu | 25616-02-8. (2023-04-23).
• Biosynth.
• Apollo Scientific.
• Fisher Scientific. Bachem Boc-His(1-Boc)-OSu.
• BenchChem. Boc-His(Boc)-OH physical and chemical properties for synthesis.
• Sigma-Aldrich. Boc-His(Boc)-OH . DCHA Novabiochem.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Boc-His(Boc)-OH . DCHA Novabiochem 31687-58-8 [sigmaaldrich.com]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 6. chemicalbook.com [chemicalbook.com]